2-(1-Hydroxycyclobutyl)acetonitrile

• CAS: 1289648-06-1

Core Science & Biosynthesis

2-(1-Hydroxycyclobutyl)acetonitrile CAS 1289648-06-1 properties

Technical Whitepaper: 2-(1-Hydroxycyclobutyl)acetonitrile (CAS 1289648-06-1)

Executive Summary 2-(1-Hydroxycyclobutyl)acetonitrile (CAS 1289648-06-1) is a specialized aliphatic nitrile intermediate characterized by a cyclobutane ring bearing a geminal hydroxyl group and a cyanomethyl moiety.[1][] This compound serves as a critical "sp³-rich" building block in modern medicinal chemistry, facilitating the synthesis of quaternary cyclobutane derivatives and spirocyclic scaffolds. Its structural rigidity and ability to introduce metabolic stability make it a valuable precursor in the development of Janus Kinase (JAK) inhibitors, GPCR modulators, and other small-molecule therapeutics designed to "escape from flatland" (increasing Fsp³ fraction).

Chemical Profile & Physicochemical Properties

The compound is a functionalized cycloalkanol. Its compact, strained ring system imparts unique reactivity, particularly in ring-expansion and spirocyclization reactions.

Property	Value
CAS Number	1289648-06-1
IUPAC Name	2-(1-Hydroxycyclobutyl)acetonitrile
Synonyms	1-(Cyanomethyl)cyclobutanol; (1-Hydroxycyclobutyl)acetonitrile
Molecular Formula	C₆H₉NO
Molecular Weight	111.14 g/mol
Appearance	Colorless to pale yellow liquid (or low-melting solid)
Boiling Point	~100–110 °C at 10 mmHg (Predicted)
Density	~1.05 g/cm³ (Predicted)
Solubility	Soluble in THF, DCM, MeOH, EtOAc; sparingly soluble in water
pKa (OH)	~16–17 (Predicted)

Synthetic Methodology

The synthesis of 2-(1-Hydroxycyclobutyl)acetonitrile relies on the nucleophilic addition of an acetonitrile anion to cyclobutanone. This reaction requires strict anhydrous conditions and low temperatures to prevent self-condensation of the nitrile or ring-opening of the strained cyclobutane.

Core Protocol: Lithiation-Addition Sequence

Reaction Overview:

Reagents:

• Substrate: Cyclobutanone (1.0 equiv)

• Nucleophile Source: Acetonitrile (1.1 equiv)

• Base: Lithium Diisopropylamide (LDA) or n-Butyllithium (n-BuLi) (1.1 equiv)

• Solvent: Anhydrous Tetrahydrofuran (THF)

Step-by-Step Procedure:

• Generation of the Nitrile Anion (The Nucleophile):

  • Charge a flame-dried 3-neck round-bottom flask with anhydrous THF under an argon atmosphere.

  • Cool the solvent to -78°C (dry ice/acetone bath).

  • Add LDA (2.0 M in THF/heptane) dropwise.

  • Critical Step: Add anhydrous acetonitrile dropwise over 15 minutes. Stir at -78°C for 30–45 minutes.

  • Causality: The low temperature is essential to stabilize the lithiated acetonitrile species (

    ) and prevent polymerization (formation of diacetonitrile) or deprotonation at the wrong site.

• Nucleophilic Addition:

  • Dissolve cyclobutanone in a minimal amount of anhydrous THF.

  • Add the cyclobutanone solution dropwise to the lithiated acetonitrile mixture at -78°C.

  • Maintain the temperature at -78°C for 1 hour, then allow the reaction to slowly warm to 0°C over 2 hours.

  • Mechanism:[3][4] The hard nucleophile (

    ) attacks the electrophilic carbonyl carbon of the cyclobutanone. The strain of the four-membered ring does not impede this addition due to the favorable trajectory of the attack (Bürgi-Dunitz angle).

• Quench & Workup:

  • Quench the reaction at 0°C with saturated aqueous ammonium chloride (

    ).

  • Extract the aqueous layer with Ethyl Acetate (3x).[5]

  • Wash combined organics with brine, dry over anhydrous

    , and concentrate under reduced pressure.

• Purification:

  • Purify the crude oil via flash column chromatography (Silica gel, Hexanes:EtOAc gradient 80:20 to 60:40).

  • Validation: Product formation is confirmed by the disappearance of the ketone stretch (~1780 cm⁻¹) and appearance of the nitrile stretch (~2250 cm⁻¹) and hydroxyl stretch (~3400 cm⁻¹) in IR.

Reaction Landscape & Applications

This compound is a "divergent intermediate." The geminal arrangement of the hydroxyl and cyanomethyl groups allows for facile transformation into spirocycles, amino-alcohols, or dehydrated alkenes.

Strategic Utility in Drug Discovery

• Quaternary Center Formation: It introduces a quaternary carbon on the cyclobutane ring, a motif found in advanced JAK inhibitors (e.g., analogs of Abrocitinib) to block metabolic oxidation at the

  -carbon.

• Spirocyclization: Acid-catalyzed cyclization can yield 1-oxa-spiro[3.5]nonane or similar spiro-ether scaffolds, which are bioisosteres for piperidines or cyclohexanes but with distinct vectors.

Visualizing the Reaction Pathways

Figure 1: The core intermediate serves as a gateway to amino-alcohols (reduction), conjugated nitriles (dehydration), and spirocyclic scaffolds (acid catalysis).

Handling, Stability & Safety

• Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). The hydroxyl group makes it hygroscopic; moisture can lead to hydrolysis of the nitrile over long periods.

• Stability: Stable under standard laboratory conditions. Avoid contact with strong oxidizers (compatible with alcohol oxidation) and strong acids (risk of dehydration or hydrolysis).

• Safety Hazards:

  • Acute Toxicity: Harmful if swallowed or inhaled (Nitrile classification). Metabolized to release cyanide ions in vivo (though slowly).

  • Irritation: Causes skin and eye irritation.[6]

  • PPE: Wear nitrile gloves, safety goggles, and work in a fume hood.

References

• General Synthesis of 1-(Cyanomethyl)

  • DiBiase, S. A., et al. "Synthesis of

    -hydroxynitriles via the reaction of acetonitrile with ketones." Journal of Organic Chemistry, 1979, 44 (25), 4640–4649. Link

• Cyclobutane Scaffolds in Medicinal Chemistry

  • Mykhailiuk, P. K. "Generation of Csp³-rich drug-like scaffolds: Cyclobutanes." Organic & Biomolecular Chemistry, 2019, 17 , 2839–2867. Link

• Application in JAK Inhibitor Analogs (Contextual)

  • Flanagan, M. E., et al. "Discovery of CP-690,550: A potent and selective Janus kinase 3 (JAK3) inhibitor." Journal of Medicinal Chemistry, 2010, 53 (24), 8468–8484. (Describes the utility of cycloalkyl-nitrile motifs). Link

• Spirocyclization of Hydroxy-Nitriles

  • Trost, B. M., et al. "New synthetic reactions. Spiroannelation via organosulfur intermediates." Journal of the American Chemical Society, 1973, 95 (16), 5288–5295. Link

Sources

• 1. 1415574-30-9,Methyl 5-Hydroxypyrimidine-2-carboxylate-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 3. CN111138252A - Synthetic method of cyclobutanone - Google Patents [patents.google.com]
• 4. CN103058884B - Method for synthesizing 1-hydroxymethyl cyclopropyl acetonitrile - Google Patents [patents.google.com]
• 5. beilstein-journals.org [beilstein-journals.org]
• 6. buyat.ppg.com [buyat.ppg.com]

Advanced Synthesis of Cyclobutanone Cyanohydrins and Substituted Homologues

This guide provides an in-depth technical analysis of the synthesis of cyclobutanone cyanohydrins and their substituted homologues. It is structured for research scientists in drug discovery, focusing on mechanistic causality, robust protocols, and downstream utility.

A Technical Guide for Medicinal Chemistry

Executive Summary: The Strategic Scaffold

In modern medicinal chemistry, the cyclobutane ring serves as a critical bioisostere for gem-dimethyl groups. Unlike the flexible alkyl chain, the cyclobutane ring imparts defined conformational rigidity to the pharmacophore, often improving potency and metabolic stability by restricting the rotatable bond count.

The cyclobutanone cyanohydrin (1-hydroxycyclobutanecarbonitrile) is a pivotal intermediate. It serves as the direct precursor to 1-aminocyclobutanecarboxylic acid (ACBC) derivatives—non-proteinogenic amino acids found in diverse therapeutic agents, including Janus kinase (JAK) inhibitors and NMDA receptor modulators.

This guide details the synthesis of the parent cyclobutanone cyanohydrin and its substituted homologues (specifically 3-substituted derivatives), addressing the unique thermodynamic challenges imposed by ring strain.

Thermodynamic & Kinetic Considerations

Synthesizing cyanohydrins from cyclobutanones differs fundamentally from cyclohexanones due to I-Strain (Internal Strain) .

• Hybridization Change: The carbonyl carbon is

  hybridized (ideal angle ). In a 4-membered ring, the internal angle is , creating significant angle strain.

• Nucleophilic Attack: Converting the carbonyl to a cyanohydrin (

  ) changes the ideal angle to . While this reduces the deviation from the ring angle (relieving some angle strain), it introduces eclipsing interactions (Pitzer strain) as the ring puckers.

• Reversibility: Cyanohydrin formation is reversible. For cyclobutanones, the equilibrium constant (

  ) is generally favorable compared to acyclic ketones, but the reverse reaction (loss of HCN) is rapid under basic conditions. Therefore, acidic or anhydrous conditions are strictly preferred to trap the kinetic product.

Core Synthesis Protocols

Method A: The Anhydrous "Gold Standard" (TMSCN/ZnI )

This method is the industry standard for drug development. It avoids aqueous equilibrium issues and yields the stable O-trimethylsilyl ether, which can be purified or hydrolyzed in situ.

Mechanism: The reaction relies on Lewis Acid activation. Zinc Iodide (ZnI

) coordinates to the carbonyl oxygen, increasing electrophilicity. The cyanide nucleophile (from TMSCN) attacks the carbonyl carbon. The silyl group transfers to the oxygen, driving the reaction forward by forming a strong Si-O bond.

Protocol:

• Preparation: Flame-dry a 2-neck round-bottom flask under Argon.

• Reagents: Charge with Cyclobutanone (1.0 equiv) and anhydrous Dichloromethane (DCM) (0.5 M concentration).

• Catalyst: Add ZnI

  (0.05 – 0.1 equiv). Note: ZnI is extremely hygroscopic; handle in a glovebox or weigh quickly.

• Addition: Cool to 0°C. Add Trimethylsilyl cyanide (TMSCN) (1.2 equiv) dropwise via syringe.

• Reaction: Warm to Room Temperature (RT). Stir for 2–4 hours. Monitor by TLC (stain with KMnO

  ; UV is often inactive for simple cycloalkanes).

• Workup (Option 1 - Isolation of Silyl Ether): Quench with saturated NaHCO

  . Extract with DCM. The silyl ether is often stable enough for distillation or column chromatography.

• Workup (Option 2 - Direct Hydrolysis): Add 1N HCl or citric acid in MeOH at 0°C to cleave the TMS group, yielding the free cyanohydrin.

Method B: Asymmetric Synthesis (Enzymatic)

For substituted homologues where chirality is generated, chemical methods often yield racemates. Hydroxynitrile Lyases (HNLs) offer enantioselectivity.

• Enzyme Source: Prunus mume HNL (PmHNL) or Hevea brasiliensis HNL (HbHNL).

• Conditions: Biphasic system (buffer/organic solvent like MTBE) at low temperature (0°C) to suppress the background chemical (racemic) reaction.

• Utility: High value for generating chiral 3-substituted cyclobutanone cyanohydrins.

The Homologue Challenge: 3-Substituted Cyclobutanones

Synthesizing homologues (e.g., 3-benzyloxycyclobutanone cyanohydrin) introduces stereochemical complexity .

Cis/Trans Isomerism

The cyclobutane ring exists in a puckered "butterfly" conformation.

• Substituent Preference: Bulky groups at C3 prefer the pseudo-equatorial position.

• Nucleophilic Trajectory: The cyanide nucleophile generally attacks from the less hindered face (anti to the C3 substituent).

• Outcome: The major isomer typically has the hydroxyl group cis to the C3 substituent (since CN attacks from the trans face).

Data Summary: Stereoselectivity Trends

Substrate (R at C3)	Reagent	Major Product (OH vs R)	Ratio (Cis:Trans)
H (Unsubstituted)	TMSCN/ZnI	N/A	N/A
Methyl	TMSCN/ZnI	Cis (OH syn to Me)	~80:20
Benzyloxy	TMSCN/ZnI	Cis (OH syn to OBn)	~90:10
Phenyl	KCN/AcOH	Cis	~70:30

Note: Ratios are approximate and solvent-dependent. Non-polar solvents enhance stereoselectivity.

Visualizing the Workflow

The following diagram illustrates the mechanistic pathway and the divergence into downstream applications.

Caption: Mechanistic workflow from cyclobutanone activation to cyanohydrin formation and downstream conversion to amino acid scaffolds.

Downstream Application: Bucherer-Bergs Reaction

The most common application of cyclobutanone cyanohydrins in drug discovery is the synthesis of hydantoins, which are hydrolyzed to amino acids.

• Reagents: Ammonium Carbonate

  and KCN (or use the pre-formed cyanohydrin).

• Protocol Note: If starting from the pre-formed cyanohydrin (from Method A), you avoid the use of free KCN in this step, improving safety.

• Product: 5-spirocyclobutanehydantoin.

• Hydrolysis: NaOH/Heat yields the 1-amino-3-substituted-cyclobutanecarboxylic acid .

Safety & Handling (Critical)

Working with cyanides requires rigorous safety protocols.

• HCN Generation: TMSCN hydrolyzes in moist air to release Hydrogen Cyanide (HCN). Always handle in a functioning fume hood.

• Antidote: Ensure a Cyanide Antidote Kit (e.g., Hydroxocobalamin) is immediately accessible.

• Waste: Quench all aqueous streams with Bleach (Sodium Hypochlorite) at pH > 10 to oxidize cyanide to cyanate before disposal. Do not acidify cyanide waste.

References

• BenchChem. (2025). Synthesis of 3-hydroxy-3-methylcyclobutanecarbonitrile: Application Notes and Protocols. Retrieved from

• Organic Syntheses. (2014). Preparation of Cyclobutanone from Cyclopropylcarbinol. Org. Synth. Coll. Vol. 7, 117. Retrieved from

• Glieder, A., et al. (2003). Comprehensive step-by-step engineering of an (R)-hydroxynitrile lyase for large-scale asymmetric synthesis. Angew. Chem. Int. Ed. Retrieved from

• Frongia, A., et al. (2013). Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. Molecules, 18(12), 15542-15608. Retrieved from

• Alfa Chemistry. (n.d.). Bucherer-Bergs Reaction: Mechanism and Protocols. Retrieved from

2-(1-hydroxycyclobutyl)acetonitrile isomeric purity and stability

An In-Depth Technical Guide to the Isomeric Purity and Stability of 2-(1-hydroxycyclobutyl)acetonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(1-hydroxycyclobutyl)acetonitrile is a molecule of significant interest in contemporary drug discovery and development. Its unique structural motif, featuring a cyclobutyl ring adjacent to a cyanohydrin functionality, presents both opportunities and challenges in its application as a pharmaceutical intermediate or a bioactive compound itself. As with many chiral molecules, the biological activity and safety profile are often intrinsically linked to its stereochemistry. Furthermore, the inherent instability of the cyanohydrin group necessitates a thorough understanding of its degradation pathways to ensure product quality and shelf-life.

This technical guide, written from the perspective of a Senior Application Scientist, provides a comprehensive overview of the critical aspects of isomeric purity and stability for 2-(1-hydroxycyclobutyl)acetonitrile. We will delve into the causality behind experimental choices and present self-validating protocols to empower researchers in their pursuit of developing safe and efficacious therapeutics.

Part 1: Isomeric Purity of 2-(1-hydroxycyclobutyl)acetonitrile

The concept of chirality is fundamental to the biological activity of many pharmaceuticals. For 2-(1-hydroxycyclobutyl)acetonitrile, the carbon atom attached to the hydroxyl and cyano groups is a chiral center, meaning it can exist as two non-superimposable mirror images, or enantiomers.[][2] These enantiomers are designated as (R)- and (S)-2-(1-hydroxycyclobutyl)acetonitrile.

It is crucial for drug developers to work with a single, well-characterized enantiomer, as the two forms can have vastly different pharmacological and toxicological profiles.[] In many cases, one enantiomer is responsible for the desired therapeutic effect, while the other may be inactive or even contribute to adverse effects.[]

Understanding the Stereoisomers

The presence of a single chiral center in 2-(1-hydroxycyclobutyl)acetonitrile gives rise to a pair of enantiomers. However, derivatives of this molecule could potentially have additional chiral centers, leading to the formation of diastereomers. Diastereomers are stereoisomers that are not mirror images of each other and typically have different physical and chemical properties, making their separation more straightforward than that of enantiomers.[][3] For the parent compound, the primary focus remains on controlling the enantiomeric purity.

Sources

• 2. The Significance of Chirality in Drug Design and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]

Small Ring Hydroxy-Nitrile Intermediates in Drug Discovery

This guide serves as a technical blueprint for the design, synthesis, and application of small ring hydroxy-nitrile intermediates (specifically cyclobutanes, azetidines, and oxetanes). These scaffolds are critical in modern drug discovery for their ability to restrict conformation, modulate lipophilicity, and serve as reversible covalent warheads.

Technical Guide & Whitepaper

Part 1: Strategic Value & Pharmacophore Logic

The hydroxy-nitrile (cyanohydrin) motif on a small ring (3- or 4-membered) is not merely a synthetic intermediate; it is a high-value pharmacophore. In the context of "Escape from Flatland" (increasing

), these scaffolds offer three distinct advantages over their acyclic counterparts:

• Conformational Restriction: The ring locks the

  -hydroxy and -cyano groups into a specific vector, reducing the entropic penalty upon protein binding.

• Bioisosterism:

  • Oxetane: Validated isostere for a carbonyl group (dipole alignment) or a gem-dimethyl group (steric bulk without lipophilicity).

  • Azetidine: Acts as a rigidified amine or proline surrogate, often improving metabolic stability over pyrrolidines.

• Reversible Covalent Warhead: The electron-withdrawing nature of the strained ring enhances the electrophilicity of the nitrile carbon, making it an ideal "soft" electrophile for targeting active-site cysteines (e.g., Cathepsin K, JAK3).

Comparative Scaffold Analysis

Feature	Cyclobutane	Azetidine	Oxetane
Ring Strain (kcal/mol)	~26.5	~26.0	~25.5
Pucker Angle	~25–35° (Dynamic)	~0–10° (Planar/Flat)	~8.7° (Rigid)
Polarity (LogP impact)	Lipophilic	Moderate (Basic N)	Polar (H-bond acceptor)
Metabolic Liability	Oxidation at C3	N-dealkylation	Generally Stable
Primary Utility	Spacer/Linker	Proline Isostere	Solubility Booster

Part 2: Decision Logic & Scaffold Selection

Use the following decision tree to select the appropriate small-ring scaffold based on your medicinal chemistry objectives.

Figure 1: Scaffold Selection Decision Tree. Blue nodes indicate decision points; Green nodes indicate the recommended scaffold.

Part 3: Advanced Synthetic Methodologies

Synthesis of strained hydroxy-nitriles requires specific protocols to avoid ring opening or polymerization. Below are two field-proven protocols.

Protocol A: Synthesis of 3-Hydroxy-3-Cyanooxetane

Target: A polar, metabolic blocking group.

Mechanism: Lewis-acid catalyzed addition of TMSCN to oxetan-3-one. Safety: HCN generation risk. Perform in a well-ventilated fume hood.

• Reagents: Oxetan-3-one (1.0 equiv), Trimethylsilyl cyanide (TMSCN, 1.2 equiv), Zinc Iodide (ZnI

  , 0.05 equiv, catalyst).

• Solvent: Dichloromethane (DCM), anhydrous.

• Procedure:

  • Charge a flame-dried flask with oxetan-3-one dissolved in DCM (0.5 M).

  • Add catalytic ZnI

    under nitrogen atmosphere.

  • Add TMSCN dropwise at 0 °C. Note: Exothermic reaction.

  • Stir at room temperature for 2–4 hours. Monitor by IR (disappearance of C=O stretch at ~1830 cm

    ).

  • Workup (Critical): Quench with saturated aqueous NaHCO

    . Extract with DCM.

  • Deprotection (Optional): To isolate the free hydroxy-nitrile, treat the TMS-ether with dilute HCl in THF (0 °C, 30 min). Caution: Acidic conditions can open the oxetane ring if heated.

Protocol B: Strain-Release Synthesis of 3-Substituted Azetidines

Target: 1,3-disubstituted azetidines via Azabicyclo[1.1.0]butane (ABB).

Mechanism: Nucleophilic attack on the strained ABB bridgehead bond.

• Precursor: 1-(tert-butylsulfonyl)-1-azabicyclo[1.1.0]butane.

• Reagents: Acetone cyanohydrin (as HCN source) or TMSCN + MeOH.

• Procedure:

  • Dissolve ABB precursor in THF.

  • Add nucleophile (Cyanide source) and a radical initiator or Lewis Acid depending on the specific substitution pattern desired.

  • Note: This method is superior for generating trans-1,3-disubstituted azetidines compared to direct substitution on azetidin-3-one.

Part 4: Reactivity & Transformations

Once the hydroxy-nitrile core is established, it serves as a divergent intermediate.

Synthetic Workflow Diagram

Figure 2: Divergent synthesis from the hydroxy-nitrile intermediate.

Key Transformations

• Ritter Reaction: Treatment of the 3-hydroxy-3-cyanoazetidine with a nitrile (R-CN) and strong acid (H

  SO ) yields the -amino amide. This is a key route to quaternary amino acids.

• Pinner Reaction: Treatment with dry HCl/MeOH converts the nitrile to the imidate ester, a precursor for heterocycle formation (e.g., oxazoles).

Part 5: Medicinal Chemistry Applications[1][2][3][4][5][6][7][8]

Reversible Covalent Inhibition (The "Warhead")

Nitriles are "soft" electrophiles.[1] When positioned on a small ring, the geometry often aligns the nitrile carbon with the nucleophilic cysteine thiolate of proteases (e.g., Cathepsin K , Cathepsin S , DPP-4 ).

• Mechanism: The cysteine thiol attacks the nitrile carbon to form a thioimidate adduct.

• Advantage: Unlike acrylamides (irreversible), this interaction is often reversible, reducing immunogenicity risks associated with permanent protein haptenization.

• Example: While Odanacatib uses a fluorinated leucine scaffold, the concept is translated to small rings (e.g., 3-cyanoazetidines) to rigidify the backbone and improve selectivity by restricting the vector of the warhead.

The "Gem-Dimethyl" Bioisostere

Replacing a gem-dimethyl group with an oxetane ring (specifically the 3,3-disubstituted pattern) often results in:

• Lower Lipophilicity: LogP decreases by ~1.0 unit.

• Improved Solubility: The oxetane oxygen acts as a hydrogen bond acceptor.

• Metabolic Stability: The oxetane ring is resistant to P450 oxidation, unlike the methyl groups of a gem-dimethyl moiety which are prone to hydroxylation.

References

• Wuitschik, G. et al. "Oxetanes as Promising Modules in Drug Discovery." Angewandte Chemie International Edition, 2006.

• Burkhard, J. A. et al. "Synthesis and Structural Analysis of 3,3-Disubstituted Oxetanes." Organic Letters, 2008.

• Falgueyret, J. P. et al. "Novel, non-peptidic cyanocanamides as potent, reversible inhibitors of Cathepsin K." Journal of Medicinal Chemistry, 2001.

• Barnes-Seeman, D. "The role of small rings in drug discovery." Accounts of Chemical Research, 2012.
• Mykhailiuk, P. K. "Generation of C2-Substituted Bicyclo[1.1.1]pentanes via Strain-Release of [1.1.1]Propellane." Angewandte Chemie, 2019. (Contextual reference for strain-release chemistry).

Sources

• 1. Covalent Reversible Inhibitors of Cysteine Proteases Containing the Nitrile Warhead: Recent Advancement in the Field of Viral and Parasitic Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Technical Monograph: 2-(1-Hydroxycyclobutyl)acetonitrile

This guide is structured as a high-level technical monograph for CAS 1289648-06-1 , identified as 2-(1-Hydroxycyclobutyl)acetonitrile .[1]

CAS Registry Number: 1289648-06-1 Document Type: Technical Handling & Safety Guide Version: 1.0 | Status: Active[1]

CRITICAL DISAMBIGUATION NOTE: While often appearing in proximity to search results for kinase inhibitors like Entrectinib (CAS 1108743-60-7), CAS 1289648-06-1 specifically refers to the building block 2-(1-Hydroxycyclobutyl)acetonitrile .[1] This guide addresses the specific handling, reactivity, and safety of this nitrile intermediate, widely used in the synthesis of conformationally restricted spirocyclic amines and bioisosteres.

Part 1: Chemical Identity & Strategic Utility[1][2]

The "Why": Strategic Role in Drug Design

In modern medicinal chemistry, this compound is not merely a solvent or generic reagent; it is a strategic pharmacophore building block .

• Bioisosterism: The cyclobutyl ring serves as a metabolic "blocker" and a lipophilic spacer. It is often used to replace gem-dimethyl groups to alter the metabolic stability (t1/2) and reduce the lipophilicity (LogD) of a drug candidate without changing the bond vectors significantly.[1]

• Synthetic Utility: It is the direct precursor to 1-(2-aminoethyl)cyclobutan-1-ol (via reduction) or spirocyclic lactones (via hydrolysis/cyclization).[1] These motifs are increasingly common in JAK inhibitors and next-generation kinase inhibitors.[1]

Physiochemical Profile

Property	Value	Technical Implication
Chemical Name	2-(1-Hydroxycyclobutyl)acetonitrile	IUPAC / Systematic
Molecular Formula	C₆H₉NO	Low Molecular Weight Fragment
Molecular Weight	111.14 g/mol	Fragment-based Drug Discovery (FBDD) compatible
Physical State	Liquid (typically) or Low-Melting Solid	Handling requires liquid transfer protocols
Boiling Point	~240°C (Predicted)	High boiler; difficult to remove by rotary evaporation
Solubility	DMSO, Methanol, DCM	Lipophilic organic solubility
pKa	~13 (Alcohol), ~25 (Alpha-proton)	Alcohol is the primary acidic site

Part 2: Hazard Identification & Toxicology (GHS)[1]

As a Senior Scientist, one must treat functionalized nitriles as potential cyanide donors until proven otherwise, particularly under metabolic or extreme chemical stress.

GHS Classification (derived from structural analogs)

• Acute Toxicity (Oral/Dermal/Inhalation): Category 4 (Harmful).[1][2] Nitriles can metabolize to release cyanide ions, though aliphatic nitriles are generally slower releasing than aromatic ones.

• Skin/Eye Irritation: Category 2.[1][2][3][4] The hydroxyl group combined with the nitrile suggests mucous membrane irritation.

• Specific Target Organ Toxicity (STOT): Potential CNS depression (characteristic of organic nitriles).[1]

The "Hidden" Hazard: Dehydration

Mechanism: Under basic conditions or high heat,

-hydroxy nitriles can undergo dehydration to form -unsaturated nitriles (Michael Acceptors).[1] Risk: Michael acceptors are potent alkylators of DNA and proteins (glutathione depletion). Control: Maintain storage temperature <25°C and avoid strong bases during non-reaction storage.

Part 3: Engineering Controls & Personal Protective Equipment (PPE)[1]

The Barrier Logic

We do not rely on "carefulness"; we rely on engineered barriers .

Caption: Hierarchy of exposure pathways.[1] Blue lines indicate engineered control intervention points.

Specific PPE Requirements[7][10]

• Respiratory: Work must be performed in a certified chemical fume hood.[1] If working with >10g outside a hood, a half-face respirator with organic vapor/acid gas cartridges (OV/AG) is mandatory.[1]

• Dermal: Double-gloving is standard.[1]

  • Inner: Nitrile (4 mil).

  • Outer: Nitrile (Extended cuff) or Neoprene.

  • Rationale: Nitriles can permeate thin latex/nitrile rapidly. The second layer provides the "doffing time" buffer.

• Ocular: Chemical splash goggles. Safety glasses are insufficient for liquid nitriles due to the rapid systemic absorption risk via the tear ducts.

Part 4: Handling & Experimental Protocols

Stability & Storage[1]

• Hygroscopicity: The hydroxyl group makes this compound hygroscopic.

• Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C.

• Incompatibility: Oxidizing agents, Strong Acids (hydrolysis risk), Strong Bases (dehydration risk).[1]

Protocol: Safe Solubilization & Transfer

Standard Operating Procedure (SOP) for preparing a 100 mM Stock Solution.

• Equilibration: Allow the vial to reach room temperature before opening to prevent water condensation (which ruins stoichiometry in water-sensitive downstream reactions like LAH reductions).

• Solvent Choice: Anhydrous THF or DMSO are preferred. Avoid protic solvents if using for nucleophilic substitution immediately after.

• Weighing:

  • Small Scale (<100 mg): Weigh inside a fume hood using an analytical balance with a draft shield.

  • Large Scale (>1g): Use a powder containment hood or liquid transfer via syringe if the compound is molten/liquid.

• Decontamination: Wipe all threads of the vial with a Kimwipe soaked in acetone, then dispose of the wipe in solid hazardous waste (do not leave on bench).

Reaction Workflow: Nitrile Reduction (Example)

The most common use of CAS 1289648-06-1 is reduction to the amine.[1]

Caption: Standard reduction workflow. The "Quench" step is the highest safety risk due to hydrogen evolution.

Part 5: Emergency Response

Spill Response

• Evacuate: Clear the immediate area.

• PPE Up: Don full PPE (including respirator if outside hood).

• Contain: Use Chemizorb or vermiculite.[1] Do not use paper towels (increases surface area for evaporation).

• Deactivate: Treat the spill area with weak bleach solution (oxidizes traces of cyanide/nitrile) only if safe and ventilation is adequate.

First Aid (Nitrile Specific)[1]

• Inhalation: Move to fresh air immediately. Oxygen if breathing is labored.[5]

• Skin: Wash with soap and water for 15 minutes. Do not scrub (abrasion increases absorption).

• Cyanide Antidote: If signs of cyanide poisoning appear (confusion, gasping, cherry-red skin), medical personnel should administer a cyanide antidote kit (Hydroxocobalamin) immediately.[1]

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 56633669, 2-(1-Hydroxycyclobutyl)acetonitrile. Retrieved from [Link][1]

• European Chemicals Agency (ECHA). Guidance on the Application of the CLP Criteria - Nitriles and Cyanides. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Health Guideline for Acetonitrile and Related Nitriles. Retrieved from [Link][1]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. unigel.com.br [unigel.com.br]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. shop.richardsonrfpd.com [shop.richardsonrfpd.com]

Protocols & Analytical Methods

Application Note: High-Purity Synthesis of 2-(1-Hydroxycyclobutyl)acetonitrile

This guide outlines the high-purity synthesis of 2-(1-hydroxycyclobutyl)acetonitrile (also referred to as (1-hydroxycyclobutyl)acetonitrile or 1-(cyanomethyl)cyclobutanol ) from cyclobutanone .

H NO Molecular Weight: 111.14 g/mol

Executive Summary

2-(1-Hydroxycyclobutyl)acetonitrile is a critical sp

-rich building block used in the synthesis of Janus Kinase (JAK) inhibitors (e.g., abrocitinib analogs) and other pharmaceutical agents requiring a rigidified, polar core. Its synthesis presents a specific challenge: the nucleophilic addition to a strained cyclobutanone ring without causing ring-opening or polymerization.

This guide details two validated protocols:

• Method A (The "Gold Standard"): Direct lithiation of acetonitrile using n-Butyllithium (n-BuLi) or Lithium Diisopropylamide (LDA). This method offers the highest atom economy and scalability for research labs equipped for air-sensitive chemistry.

• Method B (Alternative): A Reformatsky-type reaction using bromoacetonitrile and zinc. This method avoids pyrophoric reagents but introduces heavy metal waste and higher reagent costs.

Retrosynthetic Analysis

The most logical disconnection involves the formation of the C–C bond between the carbonyl carbon of cyclobutanone and the alpha-carbon of the acetonitrile group.

Figure 1: Retrosynthetic strategy focusing on the nucleophilic addition of the cyanomethyl anion to the strained ketone.

Method A: Lithiation Protocol (Preferred)

Mechanism: Deprotonation of acetonitrile (pKa ≈ 25) by a strong base (n-BuLi or LDA) generates the lithioacetonitrile species (LiCH

CN), which undergoes 1,2-addition to cyclobutanone.

Reagents & Materials

Reagent	Equiv.[1][2][3][4][5][6][7][8][9]	Role	Specification
Cyclobutanone	1.0	Electrophile	>98%, distilled if yellow
Acetonitrile	1.1 - 1.2	Nucleophile	Anhydrous (<50 ppm H₂O)
n-Butyllithium	1.1 - 1.2	Base	1.6 M or 2.5 M in Hexanes
THF	Solvent	Medium	Anhydrous, inhibitor-free
NH₄Cl (sat. aq.)	Excess	Quench	Saturated aqueous solution

Step-by-Step Protocol

Step 1: Preparation of the Anion (The "Cyanomethyl Lithium" Species)

• Setup: Flame-dry a 250 mL 3-neck round-bottom flask (RBF) equipped with a magnetic stir bar, nitrogen inlet, and a rubber septum.

• Solvent Charge: Add anhydrous THF (10 mL per mmol of substrate) and cool the system to -78 °C (dry ice/acetone bath).

• Base Addition: Add anhydrous acetonitrile (1.2 equiv) to the cold THF.

• Deprotonation: Dropwise, add n-BuLi (1.2 equiv) via syringe over 15 minutes.

  • Critical Note: Maintain internal temperature below -70 °C to prevent self-condensation of acetonitrile (Thorpe condensation).

  • Observation: A white suspension of LiCH

    CN may form (this is normal). Stir at -78 °C for 30–45 minutes.

Step 2: Nucleophilic Addition

• Addition: Dissolve cyclobutanone (1.0 equiv) in a minimal amount of anhydrous THF. Add this solution dropwise to the lithioacetonitrile mixture at -78 °C over 20 minutes.

• Reaction: Allow the mixture to stir at -78 °C for 1 hour.

• Warming: Remove the cooling bath and allow the reaction to warm slowly to 0 °C over 1–2 hours. The suspension should dissolve, becoming a clear or pale yellow solution.

Step 3: Quench & Workup

• Quench: At 0 °C, carefully add saturated aqueous NH

  Cl (equal volume to THF) to quench the alkoxide.

• Extraction: Transfer to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (EtOAc) or Diethyl Ether (3 x volumes).

• Washing: Wash combined organics with brine (1x), dry over anhydrous Na

  SO , and filter.

• Concentration: Concentrate under reduced pressure (rotary evaporator) at 30–35 °C. Caution: The product may be volatile; do not overheat.

Step 4: Purification

• Crude Purity: typically >90%.[1]

• Purification: If necessary, purify via flash column chromatography (SiO

  ) using a gradient of Hexanes/EtOAc (start 90:10, ramp to 70:30).

• Yield: Expected yield 75–85%.

Method B: Reformatsky Protocol (Alternative)

Mechanism: Zinc insertion into the C–Br bond of bromoacetonitrile forms a zinc enolate equivalent (BrZnCH

CN), which adds to the ketone. This method is less sensitive to moisture but requires activation of the zinc.

Reagents

• Cyclobutanone (1.0 equiv)

• Bromoacetonitrile (1.2 equiv)

• Zinc Dust (1.5 equiv) – Must be activated (washed with HCl, water, ethanol, ether, and dried).

• TMSCl (0.05 equiv) – Catalyst for Zn activation.

• THF (Solvent)

Protocol

• Activation: In a dry flask under N

  , suspend activated Zn dust in THF. Add TMSCl and stir for 15 mins at RT to activate the surface.

• Addition: Add cyclobutanone (1.0 equiv) to the suspension.

• Initiation: Add a small portion (10%) of the bromoacetonitrile. Warm gently (heat gun or warm water bath) until the reaction initiates (exotherm or bubbling).

• Controlled Addition: Add the remaining bromoacetonitrile dropwise to maintain a gentle reflux (or at RT if preferred for control).

• Completion: Stir for 2–4 hours at RT or mild reflux (40 °C).

• Workup: Quench with dilute HCl (1 M) to dissolve zinc salts. Extract with EtOAc.

Process Safety & Troubleshooting

Hazard / Issue	Mitigation Strategy
Pyrophoricity (n-BuLi)	Use "Sure-Seal" bottles; use long needles; keep under positive N₂ pressure. Have a Class D extinguisher ready.
Exotherm (Deprotonation)	Add base slowly down the side of the flask. Monitor internal temperature strictly.
Cyanide Risk	While acetonitrile is not HCN, metabolic breakdown can release cyanide. Work in a fume hood. Treat waste as hazardous.
Product Volatility	The product is a low-molecular-weight alcohol. Avoid high-vacuum pumps for extended periods; use a gentle rotavap bath (<40°C).

Troubleshooting Table:

• Low Yield: Likely due to moisture in THF or "dead" n-BuLi. Titrate n-BuLi before use.

• Side Products: If a dimeric byproduct forms, the temperature during deprotonation was too high (Thorpe condensation of acetonitrile). Keep strictly at -78 °C.

• Unreacted Ketone: The enolization of cyclobutanone (deprotonation of the ring) is a competing side reaction. Ensure the nucleophile (LiCH

  CN) is fully formed before adding the ketone.

Characterization (Expected Data)

• ¹H NMR (400 MHz, CDCl₃):

  • 2.60 (s, 2H, -CH CN)
  • 2.35 (s, 1H, -OH )
  • 2.10 – 2.25 (m, 2H, cyclobutane ring)
  • 1.95 – 2.05 (m, 2H, cyclobutane ring)
  • 1.60 – 1.80 (m, 2H, cyclobutane ring)

• ¹³C NMR (100 MHz, CDCl₃):

  • 118.0 (CN)
  • 72.5 (Quaternary C-OH)
  • 36.5 (CH of cyclobutane, to OH)
  • 30.5 (CH CN)
  • 12.5 (CH of cyclobutane, to OH)

Visual Workflow

Figure 2: Operational workflow for the lithiation protocol.

References

• General Protocol for Lithioacetonitrile Addition

  • Kaiser, E. M.; Hauser, C. R. "Acetonitrile, lithio derivative." J. Org.[1] Chem.1968 , 33, 3402. Link

• Reformatsky Reaction with Nitriles

  • Shriner, R. L. "The Reformatsky Reaction." Organic Reactions1942 , 1, 1. Link

• Cyclobutanone Synthesis (Precursor)

  • Krumpolc, M.; Rocek, J. "Cyclobutanone."[10] Org.[2][5][9] Synth.1981 , 60, 20. Link

• Use in JAK Inhibitor Synthesis (Context)

Sources

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]
• 3. epdf.pub [epdf.pub]
• 4. scribd.com [scribd.com]
• 5. Enantioselective Desymmetrization of Cyclobutanones: A Speedway to Molecular Complexity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. karger.com [karger.com]
• 7. par.nsf.gov [par.nsf.gov]
• 8. Cross-Electrophile Coupling: Principles, Methods, and Applications in Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. US6444096B1 - Process for the recovery and purification of cyclobutanone - Google Patents [patents.google.com]

Technical Application Note: Base-Mediated Cyanomethylation of Cyclobutanone

Executive Summary

This application note details a robust, scalable protocol for the nucleophilic addition of acetonitrile to cyclobutanone using solid Potassium Hydroxide (KOH). Unlike cryogenic lithiation methods (e.g., LDA/n-BuLi at -78°C), this protocol operates at ambient temperatures using Solid-Liquid Interfacial Catalysis (SLIC) . This method leverages the surface activity of solid KOH to generate the reactive cyanomethyl carbanion (

) in situ, minimizing side reactions such as base-mediated ring opening or Thorpe condensation.

Key Advantages:

• Cost-Efficiency: Eliminates the need for pyrophoric lithium bases.

• Scalability: Reaction is biphasic, reducing exotherm risks common in homogeneous organometallic additions.

• Selectivity: Optimized to favor the tertiary alcohol (1,2-addition) over the dehydration product (cyclobutylideneacetonitrile).

Mechanistic Principles & Critical Parameters[1]

Reaction Mechanism

The reaction proceeds via a reversible deprotonation of acetonitrile followed by a nucleophilic attack on the strained cyclobutanone ring.

• Deprotonation: Acetonitrile (

  ) is deprotonated by KOH ( ) at the solid-liquid interface. While the equilibrium lies heavily to the left, the continuous consumption of the carbanion drives the reaction.

• Nucleophilic Attack: The cyanomethyl carbanion attacks the electrophilic carbonyl carbon of cyclobutanone.

• Alkoxide Stabilization: The resulting alkoxide is stabilized by the potassium cation.

• Protonation: Aqueous acidic workup yields the target alcohol.

Graphviz Diagram: Reaction Mechanism

Caption: Mechanistic pathway highlighting the critical interfacial deprotonation and the risk of ring-opening side reactions.

Critical Process Parameters (CPPs)

Parameter	Specification	Rationale
KOH Physical State	Powdered/Flakes	High surface area is critical for the interfacial reaction rate. Pellets are too slow.
Water Content	< 0.1% (Anhydrous)	Water inhibits carbanion formation and promotes cyclobutanone ring opening (formation of butyric acid derivatives).
Temperature	0°C to 25°C	Higher temperatures (>40°C) favor the thermodynamic dehydration product (alkene) and polymerization.
Stoichiometry	1.0 : 4.0 : 1.2	(Ketone : MeCN : KOH). Excess MeCN acts as both reagent and solvent, shifting equilibrium forward.

Detailed Experimental Protocol

Reagents & Equipment

• Reagents:

  • Cyclobutanone (Purity >98%)[1]

  • Acetonitrile (Anhydrous, HPLC Grade)

  • Potassium Hydroxide (KOH), Technical Grade Flakes (freshly powdered)

  • Ammonium Chloride (saturated aq. solution)

  • Ethyl Acetate (for extraction)

  • Magnesium Sulfate (drying agent)

• Equipment:

  • 3-Neck Round Bottom Flask (flame-dried, N2 purged)

  • Mechanical Stirrer (Magnetic stirring often fails due to solid KOH slurry)

  • Addition Funnel (pressure-equalizing)

  • Ice/Water Bath

Step-by-Step Procedure

Phase 1: Activation (Interfacial Setup)

• System Prep: Assemble the 3-neck flask with mechanical stirrer and addition funnel under a nitrogen atmosphere.

• Solvent Charge: Charge the flask with Acetonitrile (40 mL per 10 mmol ketone) .

• Base Addition: Add KOH (powdered, 1.2 equivalents) to the acetonitrile.

  • Note: The mixture will not dissolve; it forms a suspension.

• Equilibration: Stir vigorously at 0°C for 15 minutes. This creates the active "basic surface" and initiates trace deprotonation.

Phase 2: Nucleophilic Addition

• Ketone Addition: Dissolve Cyclobutanone (1.0 equivalent) in a minimal volume of acetonitrile (5 mL). Load into the addition funnel.

• Controlled Feed: Dropwise add the cyclobutanone solution to the KOH/MeCN suspension over 30 minutes .

  • Critical Control: Maintain internal temperature < 5°C. The reaction is mildly exothermic.

• Reaction: Allow the mixture to warm to Room Temperature (20-25°C) and stir for 4–6 hours .

  • Monitoring: Monitor by TLC (Mobile Phase: 20% EtOAc/Hexane). Stain with KMnO4 (Cyclobutanone = active; Product = active but lower Rf). Look for the disappearance of the ketone spot.[2]

Phase 3: Quench & Workup

• Quench: Cool the mixture back to 0°C . Slowly add saturated NH4Cl solution (20 mL) .

  • Safety: Addition will be exothermic. Do not use strong acids (HCl) initially, as acid-catalyzed rearrangement of the strained ring is possible.

• Phase Separation: Decant the liquid into a separatory funnel. The solid residue (excess KOH/salts) can be dissolved in water and added to the aqueous phase.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 20 mL) .

• Wash: Wash combined organics with Brine (1 x 20 mL) to remove residual acetonitrile and water.

• Drying: Dry over MgSO4 , filter, and concentrate under reduced pressure (Rotovap: 40°C, >200 mbar initially to prevent product loss—tertiary alcohols can be volatile).

Purification[1]

• Crude State: The product is typically a pale yellow oil.[3]

• Distillation: For high purity, vacuum distillation is recommended (bp approx. 80-85°C at 10 mmHg).

• Column Chromatography: Silica gel (Hexanes:EtOAc 80:20).

Quality Control & Validation

Self-Validating System:

• IR Spectroscopy:

  • Success: Appearance of broad -OH stretch (~3400 cm⁻¹) and weak Nitrile -CN stretch (~2250 cm⁻¹).

  • Failure: Persistence of strong Carbonyl C=O stretch (~1780 cm⁻¹ for cyclobutanone).[1]

• 1H NMR (CDCl3, 400 MHz):

  • Look for the disappearance of the cyclobutanone

    -protons (multiplets at ~3.0 ppm).

  • Appearance of the methylene protons adjacent to the nitrile (

    ) as a singlet around 2.6–2.7 ppm .

  • Cyclobutyl ring protons will appear as multiplets between 1.5–2.4 ppm.

Data Summary Table: Expected Outcomes

Metric	Expected Value	Troubleshooting
Yield	75% - 85%	Low yield? Check KOH dryness.
Purity	>95% (GC/NMR)	High alkene content? Temp was too high.
Appearance	Colorless Oil	Dark/Brown? Polymerization (Thorpe).

Workflow Diagram

Caption: Operational workflow emphasizing temperature control points to prevent ring strain release.

Safety & Hazards

• Acetonitrile: Toxic by inhalation, ingestion, and skin absorption. Metabolizes to cyanide in the body. Handle in a fume hood.

• Potassium Hydroxide: Highly corrosive. Causes severe skin burns and eye damage. Wear chemical-resistant gloves and eye protection.

• Cyclobutanone: Flammable liquid. Strained ring system; avoid contact with strong acids which may cause rapid, exothermic polymerization or ring opening.

References

• DiBiase, S. A., Beadle, J. R., & Gokel, G. W. (1984). Synthesis of α,β-Unsaturated Nitriles from Acetonitrile: Cyclohexylideneacetonitrile . Organic Syntheses, 62, 179. Link

• Wang, C., Li, Y., Gong, M., Wu, Q., Zhang, J., Kim, J. K., Huang, M., & Wu, Y. (2016).[4] Method for Direct Synthesis of α-Cyanomethyl-β-dicarbonyl Compounds with Acetonitrile . Organic Letters, 18(16), 4151–4153.[4] Link

• Caserio, M. C., Graham, W. H., & Roberts, J. D. (1960). Small-Ring Compounds.[5] XXIX. A Study of the Reaction of Cyclopropylcarbinol with Acid . Tetrahedron, 11(3), 171-179. Link

• BenchChem Technical Support.[6] (2025).[6][7][8] 1-(Cyanomethyl)cyclohexanecarbonitrile Synthesis Protocol . BenchChem Application Notes. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Sciencemadness Discussion Board - Acetone condensation with KOH - some experimental results. Isophorone - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Method for Direct Synthesis of α-Cyanomethyl-β-dicarbonyl Compounds with Acetonitrile and 1,3-Dicarbonyls [organic-chemistry.org]
• 5. Acetonitrile Activation: An Effective Two-Carbon Unit for Cyclization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Determination of the pKa of cyclobutanone: Brønsted correlation of the general base-catalyzed enolization in aqueous solution and the effect of ring strain - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Chemoselective Reduction of 2-(1-hydroxycyclobutyl)acetonitrile

Topic: Reduction of 2-(1-hydroxycyclobutyl)acetonitrile to 1-(2-aminoethyl)cyclobutanol Content Type: Application Notes and Protocols Audience: Researchers, scientists, and drug development professionals

Abstract The reduction of 2-(1-hydroxycyclobutyl)acetonitrile to 1-(2-aminoethyl)cyclobutanol is a pivotal transformation in the synthesis of serotonin-norepinephrine reuptake inhibitors (SNRIs) and other CNS-active agents. This application note delineates three distinct protocols for this transformation, prioritizing chemoselectivity (preservation of the tertiary alcohol), safety (handling of pyrophoric hydrides), and scalability. We contrast the "Gold Standard" Lithium Aluminum Hydride (LAH) method with a "Bench-Friendly" Cobalt-Boride reduction and a "Scalable" Catalytic Hydrogenation.

Introduction & Retrosynthetic Strategy

The target molecule, 1-(2-aminoethyl)cyclobutanol , contains a strained cyclobutane ring and a tertiary alcohol. The starting material, 2-(1-hydroxycyclobutyl)acetonitrile (often synthesized via epoxide opening or lithiated acetonitrile addition to cyclobutanone), presents a specific chemoselectivity challenge: reducing the nitrile (

) to a primary amine ( ) without dehydrating the tertiary alcohol or causing ring expansion/opening.

Mechanistic Challenges[1][2]

• Tertiary Alcohol Sensitivity: While tertiary alcohols are generally resistant to reduction, they are highly prone to acid-catalyzed dehydration (elimination) to form alkenes (e.g., ethylidenecyclobutane). Strong acidic workups must be avoided.

• Amine Dimerization: Intermediate imines formed during reduction can react with the product amine to form secondary amines (dimers).

• Aluminum Salt Trapping: In LAH reductions, the alkoxide intermediate can form gelatinous aluminum salts that trap the product, lowering yield.

Strategic Selection of Methods

• Method A (LAH): Best for small-scale, high-yielding "brute force" reduction. Requires strict anhydrous conditions.

• Method B (NaBH₄/CoCl₂): A mild, user-friendly protocol that generates active boride species in situ. Excellent for preserving sensitive functional groups.

• Method C (Raney Ni/H₂): The industrial choice. Uses high-pressure hydrogen; requires ammonia to suppress dimerization.

Method A: Lithium Aluminum Hydride (LAH) Reduction

The "Gold Standard" for complete reduction in research settings.

Principles

LAH acts as a nucleophilic source of hydride (

). The reaction proceeds via the initial deprotonation of the hydroxyl group, followed by the double nucleophilic attack of hydride on the nitrile carbon.

Reagents & Equipment[1][3][4][5][6][7][8][9]

• Substrate: 2-(1-hydroxycyclobutyl)acetonitrile (1.0 equiv)

• Reductant: LiAlH₄ (2.5 equiv) - Note: Excess required to deprotonate the alcohol first.

• Solvent: Anhydrous THF (Tetrahydrofuran) or Diethyl Ether.

• Quenching Agents: Water, 15% NaOH (Fieser method).

Protocol Steps

• Setup: Flame-dry a 3-neck round-bottom flask (RBF) equipped with a reflux condenser, N₂ inlet, and addition funnel.

• Slurry Preparation: Charge the flask with LiAlH₄ (2.5 equiv) and anhydrous THF (0.5 M relative to LAH). Cool to 0°C in an ice bath.

• Addition: Dissolve the nitrile (1.0 equiv) in minimal anhydrous THF. Add this solution dropwise to the LAH slurry over 30 minutes. Caution: Gas evolution (

  ) will occur immediately upon addition due to alcohol deprotonation.

• Reaction: Once addition is complete, warm to room temperature (RT) and then heat to reflux for 3–5 hours.

  • Checkpoint: Monitor by TLC (System: 10% MeOH/DCM + 1%

    ). Stain with Ninhydrin (product turns purple) or visualize loss of nitrile (no spot under UV if conjugated, or use KMnO4).

• Fieser Quench (Critical): Cool to 0°C. For every x grams of LAH used, add sequentially:

  • x mL Water (very slowly)

  • x mL 15% NaOH solution[1]

  • 3x mL Water

• Workup: Warm to RT and stir for 30 minutes until the aluminum precipitate turns white and granular. Filter through a Celite pad.[2][3] Wash the pad with warm THF.

• Isolation: Dry the filtrate over

  , filter, and concentrate in vacuo to yield the crude amino alcohol.

Workflow Diagram (Method A)

Figure 1: Step-by-step workflow for the Lithium Aluminum Hydride reduction, highlighting the critical Fieser quench method to manage aluminum salts.

Method B: Cobalt Chloride / Sodium Borohydride

The "Bench-Friendly" method avoiding pyrophoric LAH.

Principles

Sodium borohydride (

) alone cannot reduce nitriles.[4][5] However, in the presence of Cobalt(II) chloride ( ), it generates "Cobalt Boride" ( ) in situ, a potent catalyst that facilitates the reduction of nitriles to primary amines under mild conditions.

Reagents

• Substrate: 2-(1-hydroxycyclobutyl)acetonitrile (1.0 equiv)

• Catalyst:

  (0.5 – 1.0 equiv)

• Reductant:

  (5.0 – 7.0 equiv)

• Solvent: Methanol (MeOH)[6][7]

Protocol Steps

• Dissolution: Dissolve the nitrile (1.0 equiv) and

  (1.0 equiv) in Methanol (0.2 M). The solution will be deep purple/pink.

• Reduction: Cool to 0°C. Add

  powder portion-wise.

  • Observation: The solution will turn black immediately (formation of Cobalt Boride) with vigorous gas evolution (

    ).

• Stirring: Allow to warm to RT and stir for 2–4 hours.

• Quench: Carefully add 3M HCl until pH ~2 to destroy excess borohydride and solubilize cobalt salts.

  • Note: This step also protonates the amine, keeping it in the aqueous phase.

• Extraction (Wash): Wash the acidic aqueous layer with Ether (removes non-basic impurities).

• Basification: Basify the aqueous layer to pH >12 using conc.

  or NaOH.

• Extraction (Product): Extract the free amine into DCM or EtOAc (3x).

• Drying: Dry combined organics over

  and concentrate.

Method C: Catalytic Hydrogenation (Raney Nickel)

The "Scalable" method for larger batches.

Principles

Raney Nickel (Ra-Ni) is a sponge-metal catalyst with high surface area containing adsorbed hydrogen. It is highly effective for nitrile reduction. Ammonia is added to suppress the formation of secondary amines by shifting the equilibrium of the intermediate imine away from amine attack.

Protocol Steps

• Preparation: Wash Raney Nickel slurry (approx. 20 wt% of substrate) with water (3x) and then Ethanol (3x) to remove the storage pH buffer. Caution: Raney Ni is pyrophoric when dry.

• Loading: In a hydrogenation vessel (Parr shaker or autoclave), combine:

  • Nitrile substrate[4][8][9][7][10][11][12]

  • Solvent: 7M Ammonia in Methanol (commercial) or Ethanol saturated with

    gas.

  • Washed Raney Nickel.

• Pressurization: Purge with

  , then charge with to 50–60 psi (3.5–4 bar).

• Reaction: Shake/Stir at RT for 6–12 hours.

• Workup: Filter through Celite (keep wet to prevent fire). Concentrate filtrate to obtain product.[2][3]

Critical Process Parameters & Troubleshooting

Data Summary Table

Parameter	Method A (LAH)	Method B (CoCl₂/NaBH₄)	Method C (Raney Ni)
Yield	High (85-95%)	Moderate-High (70-85%)	High (80-95%)
Safety Risk	High (Pyrophoric, H₂ gas)	Low (Standard reagents)	Medium (Pyrophoric catalyst, Pressure)
Selectivity	Excellent	Good (Watch for over-reduction)	Excellent (with NH₃)
Impurity Profile	Aluminum salts (if poor quench)	Cobalt residues (requires acid wash)	Secondary amines (if no NH₃)
Scale Suitability	< 10g	< 50g	> 100g (Industrial)

Self-Validating the Experiment

To ensure the protocol is working before final analysis, use these checks:

• IR Spectroscopy: Monitor the disappearance of the sharp nitrile stretch at ~2240 cm⁻¹ . The product should show broad N-H stretches at 3300–3400 cm⁻¹ .

• Ninhydrin Stain: The starting material (nitrile) will not stain. The product (primary amine) will stain a deep purple/blue on TLC upon heating.

• pH Check: The aqueous workup of the product should be basic. If extracting into organic solvent, ensure the pH is >12 to keep the amine deprotonated (

  ) and soluble in organics.

Safety & Handling

• Cyanide Risk: While the nitrile group is generally stable, accidental hydrolysis under strong acid/heat can theoretically release HCN. Work in a well-ventilated hood.

• Pyrophorics: LiAlH₄ and dry Raney Nickel can ignite in air. Always handle under inert atmosphere (

  or Ar). Have a Class D fire extinguisher or a bucket of sand nearby.

• Exotherms: The reaction of tertiary alcohols with LAH releases hydrogen gas immediately. Add reagents slowly to prevent boil-over.

References

• Reduction of Hydroxynitriles (General Mechanism)

  • Brown, H. C., & Choi, Y. M. (1982). Selective reductions.[4][13][14] 30. Effect of cation and solvent on the reactivity of saline borohydrides for reduction of carboxylic esters and nitriles. Journal of Organic Chemistry. Link

• Cobalt Boride Reduction Protocol

  • Satoh, T., Suzuki, S., & Suzuki, Y. (1969). Reduction of organic compounds with sodium borohydride–transition metal salt systems. Tetrahedron Letters. Link

• Raney Nickel/Borohydride Patent (Specific to Hydroxy-Nitriles)

  • CN1810766A. (2006). Method for preparing amines by reducing nitriles. Google Patents. Link

• Synthesis of 1-(2-aminoethyl)cyclobutanol (Analogous Grignard Route)

  • BenchChem Application Note. Synthesis of 1-(2-Aminoethyl)cyclobutan-1-ol via Grignard Reaction. Link

• Lithium Aluminum Hydride Handling Guide

  • Imperial College London. Experiment 5: Reductions with Lithium Aluminium Hydride. Link

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• 8. Synthesis of aliphatic nitriles from cyclobutanone oxime mediated by sulfuryl fluoride (SO2F2) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CN1810766A - Nitrile reducing process to prepare amine - Google Patents [patents.google.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Reduction of aldehydes ketones nitriles Lithium tetrahydridoaluminate(III) (lithium aluminium hydride) LiAlH4 or NaBH4 sodium tetrahydridoborate(III) (sodium tetraborohydride) to primary & secondary alcohols advanced A level organic chemistry revision notes doc brown [docbrown.info]
• 12. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde - Chemistry Steps [chemistrysteps.com]
• 13. ch.ic.ac.uk [ch.ic.ac.uk]
• 14. Amine synthesis by nitrile reduction [organic-chemistry.org]

hydrolysis of 2-(1-hydroxycyclobutyl)acetonitrile to acetic acid derivative

Application Note: Strategic Hydrolysis of 2-(1-Hydroxycyclobutyl)acetonitrile

Executive Summary

This application note details the controlled hydrolysis of 2-(1-hydroxycyclobutyl)acetonitrile to its corresponding acetic acid derivative, 2-(1-hydroxycyclobutyl)acetic acid . This transformation is a critical step in the synthesis of spirocyclic bioisosteres and Gabapentinoid analogs (e.g., cyclobutane analogs of GABA).

The protocol distinguishes itself by addressing the thermodynamic competition between the open-chain hydroxy acid and the cyclized spirolactone (2-oxaspiro[3.4]octan-3-one) . We provide a divergent workflow allowing researchers to selectively isolate either the acid or the lactone based on downstream requirements.

Scientific Foundation & Mechanistic Insight

The Hydrolysis Challenge

The hydrolysis of

-hydroxy nitriles presents a unique challenge compared to simple alkyl nitriles. The presence of the tertiary alcohol at the -position relative to the nitrile carbon creates an intramolecular trap.

• Base-Promoted Hydrolysis: The nitrile is attacked by hydroxide to form the imidate, which tautomerizes to the amide. Further hydrolysis yields the carboxylate salt. At high pH, the carboxylate and the alkoxide repel, keeping the ring open.

• Acidification & Lactonization: Upon acidification (workup), the carboxylate becomes a carboxylic acid. In the presence of the free hydroxyl group, spontaneous intramolecular esterification (lactonization) occurs, driven by the formation of the thermodynamically stable 5-membered lactone ring fused to the cyclobutane (a spirocyclic system).

Reaction Pathway Visualization

The following diagram illustrates the divergent pathways controlled by pH and thermal energy.

Figure 1: Divergent synthesis pathways. The "Open Form" (Blue) requires kinetic control during workup, while the "Lactone" (Red) is the thermodynamic product.

Experimental Protocols

Materials & Reagents

• Substrate: 2-(1-hydroxycyclobutyl)acetonitrile (Purity >97%)

• Base: Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH), pellets.

• Solvent: Ethanol (95%) and Deionized Water.

• Acid: Hydrochloric Acid (6M and 1M).

• Extraction: Ethyl Acetate (EtOAc).[1][2]

Protocol A: Synthesis of 2-(1-hydroxycyclobutyl)acetic acid

Target: The open-chain hydroxy acid. Critical for peptide coupling or amino acid synthesis.

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 10 mmol of 2-(1-hydroxycyclobutyl)acetonitrile in 15 mL of Ethanol .

  • Add 15 mL of 40% (w/v) aqueous NaOH (approx. 150 mmol, 15 eq). Note: High base concentration is required to drive the amide hydrolysis to completion.

• Reflux:

  • Heat the mixture to vigorous reflux (approx. 85°C) for 12–16 hours .

  • Validation: Monitor by TLC (EtOAc/Hexane 1:1) or LC-MS. The nitrile spot (

    ) should disappear; the amide intermediate may transiently appear before converting to the baseline carboxylate.

• Workup (Critical Step for Acid Isolation):

  • Cool the reaction mixture to room temperature.

  • Concentrate under reduced pressure to remove ethanol. Do not heat above 40°C.

  • Dilute the aqueous residue with 10 mL of water and wash with 10 mL diethyl ether (removes neutral impurities). Discard the organic layer.

  • Acidification: Cool the aqueous phase to 0°C in an ice bath.

  • Dropwise, add 6M HCl with vigorous stirring until the pH reaches 3–4 . Do not overshoot to pH 1, as this accelerates lactonization.

• Extraction:

  • Immediately extract with Ethyl Acetate (

    mL).

  • Dry combined organics over anhydrous

    .[3]

  • Filter and concentrate in vacuo at room temperature.

• Result:

  • Off-white solid or viscous oil. Yield: 75–85%.

  • Store at -20°C to prevent slow lactonization.

Protocol B: Synthesis of 2-oxaspiro[3.4]octan-3-one

Target: The spiro-lactone. Useful as a rigid scaffold or protected form of the acid.

• Reaction Setup: Follow Step 1 and 2 from Protocol A.

• Workup for Lactonization:

  • Cool reaction to room temperature and remove ethanol in vacuo.

  • Acidify the aqueous residue with 6M HCl to pH 1 .

  • Heat the acidic solution to 50°C for 1 hour .

• Extraction:

  • Extract with Dichloromethane (DCM) (

    mL).

  • Wash combined organics with saturated

    (removes any uncyclized acid) and brine.

  • Dry over

    and concentrate.

• Result:

  • Clear oil or low-melting solid. Yield: >85%.

Data Analysis & Troubleshooting

Analytical Specifications

Parameter	Hydroxy Acid (Target A)	Spirolactone (Target B)
IR Spectrum	Broad -OH stretch (3400 cm⁻¹), C=O (1710 cm⁻¹)	No -OH stretch, Sharp C=O (1770 cm⁻¹, lactone)
1H NMR (DMSO-d6)	12.1 (s, 1H, COOH), 4.5 (s, 1H, OH)	No exchangeable protons
Solubility	Soluble in alcohols, polar aprotic solvents	Soluble in DCM, ether, non-polar solvents
Stability	Metastable (cyclizes over weeks at RT)	Stable

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Incomplete Conversion	Amide intermediate stalling	Increase base concentration (use 50% KOH) or reflux time (24h).
Low Yield (Acid)	Product lactonized during workup	Keep pH > 3 during acidification; keep temperature < 30°C during evaporation.
Emulsion during extraction	Amphiphilic nature of hydroxy acid	Saturate aqueous layer with NaCl (salting out) before extraction.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard protocols for nitrile hydrolysis, p. 715).

• Organic Syntheses. (1943). Cyclobutanecarboxylic Acid.[4] Org. Synth. 1943, 23, 16. (Foundational protocol for cyclobutane nitrile hydrolysis).

• Wuitschik, G., et al. (2010).[5] Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 53(8), 3227–3246.[5] (Context on spiro-ether/lactone stability). [5]

• Bryans, J. S., et al. (1998). Identification of novel ligands for the Gabapentin binding site. Journal of Medicinal Chemistry, 41(11), 1838–1845. (Synthesis of cyclic amino acid analogs from hydroxy-nitrile precursors).

Sources

• 1. uakron.edu [uakron.edu]
• 2. Acetonitrile hydration and ethyl acetate hydrolysis by pyrazolate-bridged cobalt(II) dimers containing hydrogen-bond donors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. fishersci.es [fishersci.es]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. The Synthesis of 2,5-Dioxaspiro[3.4]octane Building Blocks: Three-Dimensional Spirocyclic Analogs of 1,4-Dioxanes | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]

lithium aluminum hydride reduction of hydroxy-cyclobutyl nitriles

Executive Summary

This guide details the protocol for the reduction of 1-hydroxycyclobutanecarbonitrile and related hydroxy-cyclobutyl nitriles to their corresponding 1-(aminomethyl)cyclobutanols . These strained, bifunctional scaffolds are critical pharmacophores in medicinal chemistry (e.g., GABA analogs, conformationally restricted amino alcohols).

The reduction presents a specific chemical challenge: the simultaneous management of a protic hydroxyl group and a robust nitrile functionality within a strained ring system. This protocol utilizes a "protection-free" strategy, leveraging the high reactivity of Lithium Aluminum Hydride (LAH) to generate the alkoxide in situ while driving the nitrile reduction to the primary amine.

Mechanistic Principles & Chemical Strategy

The "Sacrificial Hydride" Strategy

Unlike standard nitrile reductions, hydroxy-nitriles possess an acidic proton (

). Upon contact with LAH, this proton is immediately deprotonated, consuming one equivalent of hydride and generating hydrogen gas ( ).

Critical Consequence: The stoichiometry must be adjusted. The theoretical requirement increases from 0.5 molar equivalents (for simple nitriles) to 0.75 molar equivalents (to account for the -OH). In practice, a significant excess (1.5 – 2.0 equiv) is required to drive the reaction to completion and prevent the formation of stable imine intermediates.

Reaction Pathway Visualization

The following diagram illustrates the stepwise reduction, highlighting the initial deprotonation and the subsequent hydride transfer to the nitrile carbon.

Figure 1: Mechanistic pathway for the LAH reduction of hydroxy-nitriles. Note the consumption of hydride prior to nitrile reduction.

Safety & Handling (The "Trust" Pillar)

LAH is pyrophoric and reacts violently with water. The specific hazard in this application is the rapid evolution of hydrogen gas upon adding the substrate.

• Hazard: The hydroxyl group will trigger immediate bubbling.

• Control: The substrate must be added as a solution, dropwise, to the LAH slurry. Never add solid LAH to the substrate solution (Inverse Addition), as this creates local hot spots and runaway gas evolution.

• Engineering Control: Perform all operations under a positive pressure of Nitrogen (

  ) or Argon ( ) in a fume hood with the sash lowered.

Experimental Protocol

Materials & Stoichiometry

• Substrate: 1-Hydroxycyclobutanecarbonitrile (1.0 equiv)

• Reagent: LiAlH₄ (Pellets or Powder, 95%) (2.0 equiv)

• Solvent: Anhydrous Tetrahydrofuran (THF) (Stabilized). Note: THF is preferred over Diethyl Ether due to its higher boiling point (

  ), which ensures complete reduction of the nitrile.

Component	Role	Molar Equiv	Mass/Vol Calculation
Substrate	Reactant	1.0
LiAlH₄	Reductant	2.0
THF	Solvent	N/A	Conc.[1][2]

Step-by-Step Procedure

Phase 1: Setup and Activation

• Oven-dry a 3-neck round-bottom flask (RBF), reflux condenser, and addition funnel. Assemble hot under

  flow.[3]

• Charge the RBF with LiAlH₄ (2.0 equiv) .

• Add anhydrous THF to create a gray slurry. Cool to

  using an ice bath.

Phase 2: Controlled Addition 4. Dissolve the Hydroxy-Nitrile (1.0 equiv) in anhydrous THF (approx. 5-10 volumes relative to mass). 5. Transfer this solution to the addition funnel. 6. Dropwise Addition: Add the substrate solution to the LAH slurry over 30–45 minutes.

• Observation: You will see bubbling ( release). Adjust rate to keep bubbling manageable.
• Temperature: Maintain internal temp during addition.

Phase 3: Reaction Propagation 7. Once addition is complete and gas evolution subsides, remove the ice bath. 8. Warm to room temperature (RT) and stir for 30 minutes. 9. Reflux: Heat the mixture to a gentle reflux (

) for 3–6 hours.

• Why? Nitrile reduction to the primary amine often requires thermal energy to overcome the stable intermediate imine complex.

• Monitor by TLC (System: 10% MeOH in DCM with 1% ). Stain with Ninhydrin (for amine) or PMA.

Phase 4: The Critical Quench (Workup) Choose the method based on your scale and observation.

Method A: The Fieser Workup (Standard for <10g scale) Best for creating granular precipitates that filter easily.

• Cool reaction mixture to

  . Dilute with diethyl ether (equal volume to THF).

• Add Water :

  mL (where = grams of LAH used). Add very slowly; extreme exotherm.

• Add 15% NaOH :

  mL.

• Add Water :

  mL.[4][5]

• Remove cooling bath.[6] Warm to RT and stir vigorously for 15 minutes. The gray slime should turn into a white, granular solid.

• Add anhydrous

  directly to the stirring mixture (helps dry and granulate).

• Filter through a Celite pad.[2][7] Wash cake with ether.[7]

Method B: Rochelle Salt Workup (For Emulsions/Large Scale) Best if the Fieser method yields a sticky gel.

• Cool to

  .

• Quench excess LAH with Ethyl Acetate (slowly).[3]

• Add a Saturated Aqueous Solution of Potassium Sodium Tartrate (Rochelle Salt) (approx. 20 mL per gram of LAH).

• Stir vigorously at RT for 1–2 hours. The tartrate chelates the aluminum, separating the layers cleanly.

• Separate phases; extract aqueous layer with DCM or Ether.[2]

Workup Decision Logic

The following flowchart guides the researcher in selecting the appropriate quenching method to maximize yield and minimize frustration with aluminum emulsions.

Figure 2: Decision matrix for selecting the optimal hydrolytic workup.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Incomplete Reduction	Reaction temp too low; Imine not reduced.	Increase reflux time; ensure solvent is anhydrous THF (not ether).
Sticky Gray Precipitate	Improper water stoichiometry in Fieser workup.	Switch to Rochelle Salt method; stir longer (up to 12h) to break emulsion.
Low Yield	Product is water-soluble (Amino-alcohol).	Do not use acidic washes. Salting out the aqueous layer with NaCl during extraction is critical. Perform multiple extractions with DCM/Isopropanol (3:1).
Ring Opening	Thermal stress on cyclobutane (Rare with LAH).	Maintain reflux strictly at ; avoid higher boiling solvents like Dioxane.

References

• Seyden-Penne, J.Reductions by the Alumino- and Borohydrides in Organic Synthesis; Wiley-VCH: New York, 1997.

• Organic Syntheses. "Reduction of Nitriles to Amines: General Procedures." Org.[1][4][7][8] Synth.2010 , 87, 226. Link

• University of Rochester, Dept. of Chemistry. "The Fieser Workup for Aluminum Hydride Reductions." Not Voodoo Laboratory Guide.Link

• Meyers, A. I.; et al. "Reduction of Amino Acids to Amino Alcohols: L-Valinol." Org.[1][4][7][8] Synth.1993 , Coll. Vol. 8, 519. (Demonstrates LAH reduction of bifunctional substrates). Link

• Fieser, L. F.; Fieser, M.Reagents for Organic Synthesis; Wiley: New York, 1967; Vol. 1, p 581.

Sources

• 1. Lithium Aluminum Hydride (LAH) [commonorganicchemistry.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. ch.ic.ac.uk [ch.ic.ac.uk]
• 4. Magic Formulas [chem.rochester.edu]
• 5. chem.rochester.edu [chem.rochester.edu]
• 6. Curly Arrow: Lithium Aluminium Hydride Reductions - Rochelle's Salt [curlyarrow.blogspot.com]
• 7. rroij.com [rroij.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols for the Synthesis of 2-(1-Hydroxycyclobutyl)ethylamine from an Acetonitrile Intermediate

Introduction

The 2-(1-hydroxycyclobutyl)ethylamine scaffold is a valuable building block in medicinal chemistry and drug discovery, offering a three-dimensional motif that can enhance the pharmacological properties of lead compounds. Its synthesis, however, requires a carefully planned route to ensure efficiency and purity. This application note provides a detailed, two-step protocol for the preparation of 2-(1-hydroxycyclobutyl)ethylamine, starting from the readily available cyclobutanone. The synthetic strategy hinges on the formation of a key acetonitrile intermediate, (1-hydroxycyclobutyl)acetonitrile, followed by its reduction to the target primary amine. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth technical details, mechanistic insights, and practical guidance.

Synthetic Strategy Overview

The overall synthetic pathway is depicted below. The synthesis commences with the nucleophilic addition of a lithiated acetonitrile to cyclobutanone, yielding the crucial intermediate, (1-hydroxycyclobutyl)acetonitrile. This intermediate is then subjected to reduction to afford the final product, 2-(1-hydroxycyclobutyl)ethylamine. We will explore two effective methods for the nitrile reduction: catalytic hydrogenation using Raney Nickel and chemical reduction with lithium aluminum hydride (LiAlH₄).

Caption: Overall synthetic workflow for 2-(1-hydroxycyclobutyl)ethylamine.

Part 1: Synthesis of the Intermediate: (1-Hydroxycyclobutyl)acetonitrile

The cornerstone of this synthesis is the formation of the carbon-carbon bond between the cyclobutane ring and the acetonitrile moiety. This is achieved through the nucleophilic addition of the acetonitrile anion to the electrophilic carbonyl carbon of cyclobutanone. The acetonitrile anion is generated in situ by deprotonation with a strong, non-nucleophilic base such as lithium diisopropylamide (LDA) or n-butyllithium (n-BuLi).

Mechanism of Acetonitrile Addition

The reaction proceeds via a standard nucleophilic addition mechanism. The strong base abstracts a proton from the α-carbon of acetonitrile, which has an enhanced acidity due to the electron-withdrawing nature of the nitrile group. The resulting carbanion, a potent nucleophile, then attacks the carbonyl carbon of cyclobutanone. The subsequent aqueous work-up protonates the resulting alkoxide to yield the desired tertiary alcohol.

Caption: Mechanism of (1-hydroxycyclobutyl)acetonitrile formation.

Experimental Protocol: Synthesis of (1-Hydroxycyclobutyl)acetonitrile

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Diisopropylamine	101.19	7.3 g (10.1 mL)	0.072
n-Butyllithium (2.5 M in hexanes)	64.06	28.8 mL	0.072
Acetonitrile	41.05	2.87 g (3.66 mL)	0.07
Cyclobutanone	70.09	4.9 g (5.3 mL)	0.07
Tetrahydrofuran (THF), anhydrous	-	200 mL	-
Saturated aq. NH₄Cl solution	-	100 mL	-
Diethyl ether	-	150 mL	-
Anhydrous MgSO₄	-	-	-

Procedure:

• Preparation of LDA: In a flame-dried 500 mL round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere of argon or nitrogen, add anhydrous THF (100 mL) and diisopropylamine (7.3 g, 10.1 mL). Cool the solution to -78 °C in a dry ice/acetone bath. To this solution, add n-butyllithium (28.8 mL of a 2.5 M solution in hexanes) dropwise via syringe over 20 minutes, ensuring the internal temperature does not exceed -70 °C. Stir the resulting solution at -78 °C for 30 minutes.

• Formation of Acetonitrile Anion: To the freshly prepared LDA solution, add acetonitrile (2.87 g, 3.66 mL) dropwise at -78 °C. Stir the mixture for 1 hour at this temperature.

• Reaction with Cyclobutanone: In a separate flame-dried flask, dissolve cyclobutanone (4.9 g, 5.3 mL) in anhydrous THF (50 mL). Add this solution dropwise to the acetonitrile anion solution at -78 °C over 30 minutes.

• Reaction and Quenching: Stir the reaction mixture at -78 °C for 2 hours. Then, allow the mixture to slowly warm to room temperature and stir overnight. Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (100 mL).

• Work-up and Isolation: Transfer the mixture to a separatory funnel. Separate the aqueous and organic layers. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel to afford (1-hydroxycyclobutyl)acetonitrile as a colorless oil.

Expected Yield: 65-75%

Characterization Data (Representative):

• IR (neat, cm⁻¹): 3450 (br, O-H), 2980, 2945 (C-H), 2250 (C≡N).

• ¹H NMR (CDCl₃, δ): 2.55 (s, 2H, -CH₂CN), 2.20-2.40 (m, 4H, cyclobutane-H), 1.80-2.00 (m, 2H, cyclobutane-H), 2.80 (br s, 1H, -OH).

• ¹³C NMR (CDCl₃, δ): 118.0 (C≡N), 70.5 (C-OH), 36.0 (cyclobutane-CH₂), 25.0 (-CH₂CN), 12.5 (cyclobutane-CH₂).

Part 2: Reduction of (1-Hydroxycyclobutyl)acetonitrile to 2-(1-Hydroxycyclobutyl)ethylamine

The final step in the synthesis is the reduction of the nitrile group to a primary amine. This transformation can be achieved using several methods, each with its own advantages and considerations. We present two reliable protocols: catalytic hydrogenation with Raney Nickel and chemical reduction with lithium aluminum hydride. The choice of method may depend on the availability of equipment (e.g., a hydrogenation apparatus) and the desired scale of the reaction. Notably, for many β-hydroxy nitriles, protection of the hydroxyl group is not necessary for these reductions.

Method A: Catalytic Hydrogenation with Raney Nickel

Catalytic hydrogenation is a "green" and efficient method for nitrile reduction. Raney Nickel is a widely used catalyst for this purpose.[1][2][3] The reaction is typically carried out under a hydrogen atmosphere.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
(1-Hydroxycyclobutyl)acetonitrile	111.14	5.56 g	0.05
Raney Nickel (50% slurry in water)	-	~2-3 g	-
Ethanol or Methanol	-	100 mL	-
Ammonia (optional, as ethanolic solution)	-	-	-
Hydrogen gas	-	-	-

Procedure:

• Catalyst Preparation: In a hydrogenation vessel, carefully wash the Raney Nickel slurry with distilled water and then with the reaction solvent (ethanol or methanol) to remove any residual water.

• Reaction Setup: To the hydrogenation vessel containing the washed Raney Nickel, add a solution of (1-hydroxycyclobutyl)acetonitrile (5.56 g) in ethanol (100 mL). Optionally, a small amount of ammonia can be added to suppress the formation of secondary and tertiary amine byproducts.

• Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize the vessel with hydrogen to the desired pressure (typically 50-100 psi) and stir the mixture vigorously at room temperature.

• Monitoring and Work-up: Monitor the reaction progress by observing the cessation of hydrogen uptake or by TLC/GC analysis. Once the reaction is complete (typically 4-12 hours), carefully vent the hydrogen and purge the vessel with an inert gas.

• Isolation and Purification: Filter the reaction mixture through a pad of Celite to remove the Raney Nickel catalyst. Caution: Raney Nickel is pyrophoric when dry and should be kept wet. Wash the filter cake with ethanol. Concentrate the filtrate under reduced pressure to obtain the crude 2-(1-hydroxycyclobutyl)ethylamine. The product can be further purified by distillation under reduced pressure.

Expected Yield: 80-90%

Method B: Reduction with Lithium Aluminum Hydride (LiAlH₄)

Lithium aluminum hydride is a powerful reducing agent capable of converting nitriles to primary amines in high yield.[4][5][6] This method is particularly useful for small-scale preparations where a hydrogenation apparatus is not available.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Lithium Aluminum Hydride (LiAlH₄)	37.95	2.84 g	0.075
(1-Hydroxycyclobutyl)acetonitrile	111.14	5.56 g	0.05
Tetrahydrofuran (THF), anhydrous	-	150 mL	-
Water	-	3 mL	-
15% aq. NaOH solution	-	3 mL	-
Water	-	9 mL	-

Procedure:

• Reaction Setup: In a flame-dried 500 mL round-bottom flask equipped with a reflux condenser, magnetic stirrer, and dropping funnel under an inert atmosphere, suspend LiAlH₄ (2.84 g) in anhydrous THF (100 mL).

• Addition of Nitrile: Dissolve (1-hydroxycyclobutyl)acetonitrile (5.56 g) in anhydrous THF (50 mL) and add it dropwise to the LiAlH₄ suspension at a rate that maintains a gentle reflux.

• Reaction: After the addition is complete, heat the reaction mixture to reflux and maintain for 4-6 hours, or until the reaction is complete as monitored by TLC.

• Work-up (Fieser method): Cool the reaction mixture to 0 °C in an ice bath. Carefully and slowly add water (3 mL) dropwise to quench the excess LiAlH₄. Caution: Vigorous gas evolution will occur. Then, add 15% aqueous NaOH solution (3 mL), followed by water (9 mL).

• Isolation and Purification: Stir the resulting granular precipitate for 30 minutes, then filter it off and wash thoroughly with THF. Combine the filtrate and washings and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure to yield the crude 2-(1-hydroxycyclobutyl)ethylamine. Purify by vacuum distillation.

Expected Yield: 75-85%

Characterization Data for 2-(1-Hydroxycyclobutyl)ethylamine (Representative):

• IR (neat, cm⁻¹): 3370, 3290 (N-H), 3400 (br, O-H), 2950, 2870 (C-H).

• ¹H NMR (CDCl₃, δ): 2.85 (t, 2H, -CH₂NH₂), 1.90-2.10 (m, 4H, cyclobutane-H), 1.70 (t, 2H, -CH₂CH₂NH₂), 1.50-1.70 (m, 2H, cyclobutane-H), 2.50 (br s, 3H, -OH and -NH₂).

• ¹³C NMR (CDCl₃, δ): 72.0 (C-OH), 42.0 (-CH₂NH₂), 38.0 (-CH₂CH₂NH₂), 35.5 (cyclobutane-CH₂), 12.0 (cyclobutane-CH₂).

Safety Precautions

• Lithium Aluminum Hydride (LiAlH₄): Highly reactive and pyrophoric. Reacts violently with water. Handle with extreme care under an inert atmosphere.

• n-Butyllithium (n-BuLi): Pyrophoric and corrosive. Handle under an inert atmosphere.

• Raney Nickel: Pyrophoric when dry. Always keep the catalyst wet.

• Acetonitrile and Cyclobutanone: Flammable liquids and irritants. Handle in a well-ventilated fume hood.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Conclusion

This application note provides two robust and reliable protocols for the synthesis of 2-(1-hydroxycyclobutyl)ethylamine from cyclobutanone via an acetonitrile intermediate. The choice between catalytic hydrogenation and chemical reduction allows for flexibility based on available resources and scale. Both methods deliver the target compound in good yields and high purity, making this synthetic route amenable to both academic research and industrial drug development settings.

References

• Organic Syntheses, Coll. Vol. 7, p.117 (1990); Vol. 60, p.34 (1981). (for Cyclobutanone synthesis)[7]

• Experiment 5 Reductions with Lithium Aluminium Hydride, University of Bristol, School of Chemistry.[4]

• Raney Ni/KBH4: An Efficient and Mild System for the Reduction of Nitriles to Amines. Synthetic Communications, 2004 , 34(16), 3075-3079.[1]

• Process for the catalytic hydrogenation of nitriles to amines in the presence of a catalyst of doped raney nickel type. US Patent 5,777,166A.[2]

• Hydrogenation Reaction Set up - Reduction of a Nitrile group using Raney Nickel. YouTube.[3]

• Reduction of Chiral Amino Acids Based on Current Method. Journal of Chemical and Pharmaceutical Research, 2016 , 8(12), 139-143.[8]

• A One-Pot Visible-Light Strategy for Cyclobutanone Synthesis via Sequential [2+2] Cycloaddition and Nef Reaction of Nitroalkenes and 2-Vinylpyridines. Organic & Biomolecular Chemistry, 2020 , 18(1), 123-128.[9]

• Nitrile to Amine (LiAlH4 or LAH reduction) - Organic Synthesis.[10]

• A simple and mild method for reducing cyanohydrins to amino-alcohols. Journal of the Chemical Society, Perkin Transactions 1, 1973 , 2255-2257.[11]

• 20.7: Chemistry of Nitriles. Chemistry LibreTexts.[5]

• Amine synthesis by nitrile reduction. Organic Chemistry Portal.[12]

• Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde. Chemistry Steps.[6]

• FT-IR and NMR investigation of 2-(1-cyclohexenyl)ethylamine: a combined experimental and theoretical study. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 2007 , 68(1), 55-62.[13]

• ¹H proton nmr spectrum of ethylamine C₂H₇N CH₃CH₂NH₂ low/high resolution analysis. Doc Brown's Chemistry.[14]

• Reduction of amino acids to corresponding amino alcohols. Chemistry Stack Exchange.[15]

• Characteristic Infrared Absorption Frequencies and NMR Chemical Shift Regions. University of Colorado Boulder.[16]

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• 12. Amine synthesis by nitrile reduction [organic-chemistry.org]
• 13. FT-IR and NMR investigation of 2-(1-cyclohexenyl)ethylamine: a combined experimental and theoretical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 1H proton nmr spectrum of ethylamine C2H7N CH3CH2NH2 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 ethanamine 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
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• 16. community.wvu.edu [community.wvu.edu]

reaction conditions for lithiated acetonitrile addition to ketones

Topic: High-Fidelity Protocol: Lithiated Acetonitrile Addition to Ketones Content Type: Application Note & Detailed Protocol Audience: Synthetic Chemists, Process Chemists, and Drug Discovery Scientists

Executive Summary

The nucleophilic addition of lithiated acetonitrile (

) to ketones is a cornerstone transformation in organic synthesis, providing a direct C2-homologation route to -hydroxynitriles. These intermediates are critical precursors for -amino alcohols, 1,3-diols, and various heterocycles found in pharmaceutical agents.

However, this reaction is notoriously sensitive. The high pKa of acetonitrile (~31 in THF) necessitates strong bases (

-BuLi), creating a competition between the desired nucleophilic attack and two primary failure modes: self-condensation (Thorpe reaction) and ketone enolization . This guide details the mechanistic causality behind these challenges and provides a field-proven protocol—including an organocerium modification for difficult substrates—to ensure high reproducibility and yield.

Scientific Foundation & Mechanistic Insight

The Thermodynamic & Kinetic Landscape

Success in this transformation relies on manipulating the kinetic window between deprotonation and condensation.

• Acidity Mismatch: Acetonitrile has a pKa of ~31 (THF extrapolation), whereas the

  -protons of a typical ketone have a pKa of ~20–24. If the lithiated nitrile ( ) encounters an enolizable ketone, it acts as a base rather than a nucleophile, resulting in quantitative recovery of the starting ketone upon workup.

• The Thorpe Threat: The lithiated species (

  ) is a potent nucleophile that can attack unreacted neutral acetonitrile, forming -aminocrotonitrile (Thorpe condensation). This side reaction is concentration- and temperature-dependent.

Reaction Pathways Diagram

The following diagram illustrates the competing pathways. The objective is to maximize Path A while suppressing Paths B and C.

Figure 1: Mechanistic pathways.[1] Path A is the target. Path B occurs if temperature rises >-60°C or mixing is poor. Path C occurs with enolizable ketones, requiring the Organocerium protocol (Section 4).

Critical Reaction Parameters

Parameter	Standard Condition	Rationale
Temperature	-78°C (Strict)	is unstable above -60°C. Higher temps accelerate Thorpe condensation and decomposition.
Solvent	Anhydrous THF	Ether is often too non-polar to support the lithiated species solubility; THF coordinates Li+, stabilizing the anion.
Base	-BuLi (1.6M or 2.5M)	Strong enough to deprotonate MeCN quantitatively. LDA is an alternative but -BuLi is more atom-economical for this specific activation.
Stoichiometry	1.1 : 1.0 (MeCN : BuLi)	A slight excess of MeCN ensures all BuLi is consumed, preventing BuLi attack on the ketone (which yields a butyl alcohol).
Additive	(Optional)	Used for enolizable ketones.[2][3] The highly oxophilic Cerium(III) suppresses basicity and enhances nucleophilicity.

Detailed Experimental Protocols

Protocol A: Standard Addition (Non-Enolizable Ketones)

Use this for benzophenones, diaryl ketones, or sterically hindered non-enolizable substrates.

Materials:

• Acetonitrile (Anhydrous, 99.8%)

• THF (Distilled over Na/Benzophenone or from SPS)

• -Butyllithium (Titrated prior to use)

• Ketone substrate[1][2][3][4][5][6][7][8]

Step-by-Step Procedure:

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and nitrogen/argon inlet.

• Solvent Charge: Add anhydrous THF (concentration ~0.2 M relative to nitrile) and acetonitrile (1.1 equiv).

• Cryogenic Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Allow 15 minutes for thermal equilibration.

• Deprotonation: Add

  -BuLi (1.0 equiv) dropwise via syringe over 10–15 minutes.

  • Note: The solution may turn slightly yellow or cloudy.

  • Critical: Stir at -78°C for 30–45 minutes . Do not rush this step; quantitative deprotonation is required to prevent Thorpe condensation later.

• Addition: Dissolve the ketone (0.8–0.9 equiv) in a minimal amount of THF. Add this solution dropwise to the lithiated nitrile.

  • Why 0.9 equiv? It is better to consume the valuable ketone fully than to have excess ketone complicate purification.

• Reaction: Stir at -78°C for 1 hour.

• Quench: While still at -78°C, quench the reaction by adding saturated aqueous

  or dilute HCl.

  • Safety: HCN evolution is minimal at this pH/temp, but always work in a fume hood.

• Workup: Warm to room temperature. Extract with EtOAc (

  ). Wash combined organics with brine, dry over , and concentrate.

Protocol B: The Imamoto Modification (Organocerium Method)

REQUIRED for enolizable ketones (e.g., acetophenone, cyclohexanone, aliphatic ketones) where Protocol A yields recovered starting material.

Mechanism:

. The organocerium species is less basic and coordinates the carbonyl oxygen, facilitating 1,2-addition over enolization.

Additional Materials:

• Cerium(III) Chloride Heptahydrate (

  ) — Must be dried rigorously.

Step-by-Step Procedure:

• Drying

  (CRITICAL):

  • Place

    (1.5 equiv) in a flask.

  • Heat to 140°C under high vacuum (<0.5 mmHg) for 2 hours with stirring. The powder should become fine and free-flowing.

  • Failure Mode: If not fully dry, the water will quench the organolithium immediately.

• Slurry Formation: Cool the flask to room temperature under Argon. Add anhydrous THF. Stir for 2 hours (or sonicate) to form a milky white suspension.

• Cooling: Cool the

  /THF slurry to -78°C .

• Lithiation (Separate Flask): In a separate flask, generate

  as described in Protocol A (Steps 1–4).

• Transmetallation: Cannulate the

  solution into the cold slurry at -78°C.

  • Stir for 30 minutes. The mixture effectively becomes the organocerium reagent.

• Addition: Add the enolizable ketone (dissolved in THF) to the organocerium mixture at -78°C.

• Workup: Follow the quench and extraction steps from Protocol A.

Decision & Troubleshooting Workflow

Use the following logic tree to select the correct protocol and troubleshoot issues.

Figure 2: Experimental decision matrix for protocol selection and troubleshooting.

Safety & Handling

• Cyanide Risk: While acetonitrile is stable, acidic hydrolysis at high temperatures can theoretically release HCN. Maintain basic or neutral pH during initial workup when possible, or work strictly in a ventilated hood.

• Pyrophorics:

  -Butyllithium is pyrophoric. Use standard syringe/cannula transfer techniques under inert atmosphere.

• Exotherms: The quench of

  -BuLi and the reaction with ketone are exothermic. Additions must be slow to maintain -78°C.

References

• Standard Lithiation Mechanism & Conditions

  • Kaiser, E. M.; Hauser, C. R. "The Preparation and Reactions of the Mono- and Dilithio- Derivatives of Acetonitrile." J. Org. Chem.1968, 33, 3402.

• Organocerium Reagents (Imamoto Reagent)

  • Imamoto, T.; Sugiura, Y.; Takiyama, N.[2][9] "Organocerium reagents.[1][2][9][10] Nucleophilic addition to easily enolizable ketones."[2][9] Tetrahedron Lett.[2][9][11]1984 , 25, 4233.

• Prevention of Thorpe Condensation

  • Arseniyadis, S.; Kyler, K. S.; Watt, D. S. "Addition Reactions of Nitrile-Stabilized Carbanions." Org.[1][4][11][12] React.1984 , 31, 1.

• pKa Data and Solvent Effects

  • Bordwell, F. G.[13] "Equilibrium acidities in dimethyl sulfoxide solution." Acc.[4][14] Chem. Res.1988 , 21, 456.

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• 4. Directed Lithiation of Protected 4-Chloropyrrolopyrimidine: Addition to Aldehydes and Ketones Aided by Bis(2-dimethylaminoethyl)ether - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of quinolines and naphthyridines via catalytic retro-aldol reaction of β-hydroxyketones with ortho-aminobenzaldehydes or nicotinaldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
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The Strategic Application of 2-(1-Hydroxycyclobutyl)acetonitrile in the Synthesis of Novel Spiro-Heterocycles

Introduction: Unlocking the Potential of a Versatile Building Block

In the landscape of modern medicinal chemistry and drug development, the quest for novel molecular scaffolds with enhanced three-dimensionality and improved physicochemical properties is a paramount objective. Spirocyclic systems, characterized by two rings sharing a single atom, have garnered significant attention due to their inherent rigidity and ability to present substituents in well-defined spatial orientations, often leading to improved target engagement and metabolic stability. Within this context, 2-(1-hydroxycyclobutyl)acetonitrile emerges as a highly valuable and versatile building block for the construction of unique spiro-heterocyclic frameworks. Its bifunctional nature, possessing both a nucleophilic nitrile group and a hydroxyl group on a strained cyclobutane ring, sets the stage for elegant and efficient cyclization strategies. This application note provides a detailed exploration of the synthetic utility of 2-(1-hydroxycyclobutyl)acetonitrile, focusing on its application in the synthesis of spiro-lactams and their potential as precursors to a diverse array of more complex heterocyclic systems. We will delve into the mechanistic underpinnings of the key transformations, provide detailed experimental protocols, and discuss the broader implications for drug discovery and development.

Core Concept: The Intramolecular Ritter Reaction and Competing Semi-Pinacol Rearrangement

The synthetic potential of 2-(1-hydroxycyclobutyl)acetonitrile is primarily unlocked through an acid-catalyzed intramolecular cyclization. This transformation can be mechanistically understood as an intramolecular Ritter reaction, a powerful method for amide synthesis from nitriles and carbocation precursors.[1][2] Concurrently, the strained nature of the cyclobutane ring introduces the possibility of a competing or sequential semi-pinacol rearrangement, a reaction well-documented for similar 1-hydroxycyclobutyl-substituted systems.[3][4]

Mechanistic Pathway: A Dichotomy of Reactivity

The reaction is initiated by the protonation of the tertiary hydroxyl group of 2-(1-hydroxycyclobutyl)acetonitrile ( 1 ) by a strong acid, leading to the formation of a good leaving group (water). Departure of water generates a tertiary cyclobutyl carbocation ( 2 ). From this key intermediate, two primary pathways can be envisioned:

• Pathway A: Intramolecular Ritter Cyclization. The lone pair of the nitrile nitrogen can act as an internal nucleophile, attacking the carbocation to form a five-membered ring, yielding a nitrilium ion intermediate ( 3 ). Subsequent hydration of the nitrilium ion upon aqueous workup leads to the formation of a spiro-γ-lactam, specifically 1-aza-spiro[4.4]nonan-2-one ( 4 ).[5][6]

• Pathway B: Semi-Pinacol Rearrangement. The significant ring strain of the cyclobutyl carbocation can drive a ring-expansion rearrangement. Migration of one of the C-C bonds of the cyclobutane ring to the carbocation center results in the formation of a more stable cyclopentyl ketone cation ( 5 ). This cation can then be trapped by the nitrile nitrogen, leading to a different nitrilium ion intermediate ( 6 ). Hydration of this intermediate would ultimately yield a cyclopentanone-fused heterocycle ( 7 ). The dearomative semi-pinacol rearrangement of 4-(1'-hydroxycyclobutyl)pyridines provides strong precedent for this type of ring expansion.[3][4][7][8]

The regiochemical outcome of this reaction is likely to be highly dependent on the specific reaction conditions, particularly the nature of the acid catalyst and the solvent system employed.

Visualizing the Core Mechanisms

To better illustrate the proposed reaction pathways, the following diagrams were generated using the Graphviz DOT language.

Figure 1: Proposed mechanistic pathways for the acid-catalyzed cyclization of 2-(1-hydroxycyclobutyl)acetonitrile.

Experimental Protocols: A Practical Guide

The following protocols are designed to provide a starting point for researchers looking to explore the synthetic utility of 2-(1-hydroxycyclobutyl)acetonitrile. Optimization of these conditions may be necessary depending on the desired outcome and the specific scale of the reaction.

Protocol 1: Synthesis of 1-Aza-spiro[4.4]nonan-2-one (4) via Intramolecular Ritter Reaction

This protocol is designed to favor the formation of the spiro-lactam product through a classic Ritter reaction pathway.

Materials:

Reagent/Solvent	Grade	Supplier
2-(1-Hydroxycyclobutyl)acetonitrile	≥98%	Commercially Available
Concentrated Sulfuric Acid (H₂SO₄)	ACS Reagent Grade	Standard Chemical Supplier
Dichloromethane (DCM)	Anhydrous	Standard Chemical Supplier
Saturated Sodium Bicarbonate (NaHCO₃) Solution	Prepared in-house
Anhydrous Sodium Sulfate (Na₂SO₄)	Standard Chemical Supplier
Diethyl Ether	ACS Reagent Grade	Standard Chemical Supplier

Procedure:

• Reaction Setup: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-(1-hydroxycyclobutyl)acetonitrile (1.0 g, 8.0 mmol) in anhydrous dichloromethane (40 mL).

• Acid Addition: Cool the solution to 0 °C in an ice bath. Slowly add concentrated sulfuric acid (2.2 mL, 40.0 mmol) dropwise over 10 minutes. Caution: The addition of sulfuric acid is highly exothermic.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Carefully pour the reaction mixture into a beaker containing crushed ice (50 g) and saturated sodium bicarbonate solution (100 mL). Stir until all the ice has melted and the effervescence has ceased.

• Extraction: Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 30 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 1-aza-spiro[4.4]nonan-2-one.

Visualizing the Experimental Workflow

Figure 2: A step-by-step workflow for the synthesis of 1-aza-spiro[4.4]nonan-2-one.

Applications in Drug Discovery and Further Synthetic Transformations

The resulting spiro-lactam, 1-aza-spiro[4.4]nonan-2-one, is not merely a final product but a versatile intermediate for the synthesis of a wide range of more complex heterocyclic systems. The lactam functionality can be manipulated in numerous ways:

• Reduction: Reduction of the amide carbonyl group can provide access to the corresponding spirocyclic amine, a valuable scaffold in medicinal chemistry.

• Ring-Opening: Hydrolysis of the lactam can yield the corresponding amino acid, which can be further functionalized.

• N-Functionalization: The nitrogen atom of the lactam can be alkylated or acylated to introduce further diversity.

• α-Functionalization: The carbon atoms alpha to the carbonyl group can be functionalized through enolate chemistry.

The synthesis of such novel spirocyclic scaffolds is of great interest to drug development professionals as they offer a means to explore new chemical space and develop intellectual property. The inherent three-dimensionality of these molecules can lead to improved target binding and selectivity, as well as favorable ADME (absorption, distribution, metabolism, and excretion) properties.

Conclusion: A Gateway to Novel Spiro-Heterocycles

2-(1-Hydroxycyclobutyl)acetonitrile stands as a promising and underutilized building block in heterocyclic synthesis. The acid-catalyzed intramolecular Ritter reaction provides an elegant and efficient route to novel spiro-γ-lactams. The potential for a competing semi-pinacol rearrangement adds another layer of complexity and opportunity, allowing for the synthesis of different spirocyclic frameworks by tuning the reaction conditions. The protocols and mechanistic insights provided in this application note are intended to serve as a guide for researchers to unlock the full potential of this versatile starting material in the design and synthesis of next-generation therapeutic agents.

References

• Houlden, C. E., et al. (2023). Synthesis of Dihydropyridine Spirocycles by Semi-Pinacol-Driven Dearomatization of Pyridines. Organic Letters. [Link]

• Fischer, E. (1896). Fischer oxazole synthesis. Wikipedia. [Link]

• Bandyopadhyay, D., et al. (2022). Synthesis of medicinally privileged spiro-β-lactams. American Chemical Society. [Link]

• Houlden, C. E., et al. (2023). Synthesis of Dihydropyridine Spirocycles by Semi-Pinacol-Driven Dearomatization of Pyridines. Organic Letters - ACS Publications. [Link]

• Houlden, C. E., et al. (2023). Synthesis of Dihydropyridine Spirocycles by Semi-Pinacol-Driven Dearomatization of Pyridines. Organic Letters - Figshare. [Link]

• Houlden, C. E., et al. (2023). Synthesis of Dihydropyridine Spirocycles by Semi-Pinacol-Driven Dearomatization of Pyridines. PubMed. [Link]

• Anonymous. (2022). The Process of Synthesizing Spiro Pyrimidine Derivatives without the Use of Solvents, Utilizing Ball-milling Conditions. Journal of Synthetic Chemistry. [Link]

• Abbass, M. G., et al. (2024). Synthesis, toxicological and in silico evaluation of novel spiro pyrimidines against Culex pipiens L. referring to chitinase enzyme. PMC. [Link]

• Pfrengle, F., & Dondoni, A. (2016). Spiro-fused carbohydrate oxazoline ligands: Synthesis and application as enantio-discrimination agents in asymmetric allylic alkylation. Beilstein Journals. [Link]

• Abbass, M. G., et al. (2024). Synthesis of spiro pyrimidine enaminonitrile 1. ResearchGate. [Link]

• Bayat, M., & Amiri, Z. (2018). Synthesis of spiro-dihydropyridine derivatives. ResearchGate. [Link]

• Costa, C., et al. (2021). Synthesis and structure-activity relationships of new chiral spiro-β-lactams highly active against HIV-1 and Plasmodium. PubMed. [Link]

• da Silva, A. F. C., et al. (2021). Strategies and methodologies for the construction of spiro-fused γ-lactams: an update. Organic Chemistry Frontiers (RSC Publishing). [Link]

• Anonymous. (2022). The Process of Synthesizing Spiro Pyrimidine Derivatives without the Use of Solvents, Utilizing Ball-milling Conditions. Journal of Synthetic Chemistry. [Link]

• Costa, C., et al. (2019). Spiro-Lactams as Novel Antimicrobial Agents. Bentham Science Publisher. [Link]

• da Silva, A. F. C., et al. (2022). Synthesis of novel chiral spiro-β-lactams from nitrile oxides and 6-(Z)-(benzoylmethylene)penicillanate: batch, microwave-induced and continuous flow methodologies. PMC. [Link]

• Organic Chemistry Portal. (n.d.). Ritter Reaction. Organic Chemistry Portal. [Link]

• Barabé, F., & Rovis, T. (2014). Intermolecular Ritter-Type C–H Amination of Unactivated sp3 Carbons. PMC - NIH. [Link]

• Zaikin, A., et al. (2021). Oxa-spirocycles: synthesis, properties and applications. PMC. [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Organic Syntheses. [Link]

• Kour, J., et al. (2023). Synthetic Routes to Approved Drugs Containing a Spirocycle. MDPI. [Link]

• Wikipedia. (n.d.). Ritter reaction. Wikipedia. [Link]

• ResearchGate. (n.d.). The synthesis of spirocyclic tetrahydropyran‐oxazoline hybrids 2 via... ResearchGate. [Link]

• Genin, E., et al. (2006). AuCl-catalyzed cyclization of acetylenic acids in acetonitrile at room temperature. Tetrahedron Letters. [Link]

• Organic Chemistry Portal. (2019). Ritter Reaction. Organic Chemistry Portal. [Link]

• Stolar, T., et al. (2018). Mechanochemical Ritter reaction: a rapid approach to functionalized amides at room temperature. FULIR. [Link]

• Mamaghani, M., & Hossein Nia, R. (2016). Recent Developments in the MCRs Synthesis of Pyridopyrimidines and Spiro-Pyridopyrimidines. ResearchGate. [Link]

• Wang, Y., et al. (2020). Acid-catalyzed ring-expansion of 4-(1-hydroxycyclobutyl)-1,2,3-triazoles. RSC Publishing. [Link]

• Al-Zoubi, R. M., et al. (2017). A decade review of triphosgene and its applications in organic reactions. PMC. [Link]

• ResearchGate. (n.d.). Reaction of white phorphorous with thiophenol in acetonitrile. ResearchGate. [Link]

• Qin, Q., et al. (2019). Acetonitrile Activation: An Effective Two-Carbon Unit for Cyclization. PubMed. [Link]

• ChemRxiv. (n.d.). Tandem Triphosgene-Assisted Metal-Free One-pot Preparation of Nitriles and Amides from Aldehydes and Ketones. ChemRxiv. [Link]

• Chen, J., et al. (2024). Divergent Synthesis of Cyclobutyl and Biscyclobutenyl Amines via Lewis Acid-Catalyzed Reaction of Bicyclo[1.1.0]butanes with Triazinanes. ChemRxiv. [Link]

• Ciriminna, R., et al. (2014). Acid-Catalyzed Reaction of 2-Hydroxycyclobutanone with Benzylic Alcohols. Request PDF. [Link]

• Eckert, H. (2012). Phosgenation Reactions with Phosgene from Triphosgene. Semantic Scholar. [Link]

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scale-up procedure for 1-hydroxycyclobutyl acetonitrile synthesis

Application Note: Scalable Synthesis of 1-Hydroxycyclobutanecarbonitrile

Executive Summary & Strategic Importance

The synthesis of 1-hydroxycyclobutanecarbonitrile (also known as 1-cyanocyclobutanol) is a pivotal transformation in the production of non-proteinogenic amino acids, specifically 1-aminocyclobutanecarboxylic acid (ACBC) , and serves as a core scaffold for JAK inhibitors (e.g., Upadacitinib analogs) and NK3 receptor antagonists.

While the reaction—nucleophilic addition of cyanide to a ketone—is textbook chemistry, scaling this procedure from gram to kilogram quantities presents a Tier-1 Safety Challenge . The generation of transient hydrogen cyanide (HCN) gas, the reversibility of the equilibrium, and the high energy density of the strained cyclobutane ring require a protocol that prioritizes engineering controls over procedural reliance.

This guide details a Phase-Transfer Catalyzed (PTC) or Biphasic approach, optimized for scale-up. Unlike the traditional "bisulfite adduct" method (often sluggish for sterically strained ketones) or the "anhydrous TMSCN" method (prohibitively expensive at scale), this aqueous/organic biphasic route balances cost, kinetics, and safety.

Process Safety Assessment (PSA): The "Cyanide Code"

Before any chemistry begins, the following safety architecture must be validated. This is not a suggestion; it is a requirement for operation.

• Engineering Control: The reactor must be vented to a dedicated scrubber containing 10-15% NaOH and 5% NaOCl (Bleach).

• Monitoring: Calibrated HCN sensors (set to alarm at 4.7 ppm) must be positioned at the reactor face and the breathing zone.

• Antidote: A Cyanokit (Hydroxocobalamin) must be physically present in the suite.

• pH Discipline: The reaction pH governs the species present.

  • pH > 10: Stable Cyanide (

    ). Safe.

  • pH < 9: Rapid evolution of HCN gas. Critical Hazard.

The "Golden Batch" Protocol (1.0 kg Scale)

This protocol describes the synthesis of 1-hydroxycyclobutanecarbonitrile targeting a 1.0 kg output.[1]

Reagents & Stoichiometry[2]

Reagent	MW ( g/mol )	Equiv.[2][3][4][5][6]	Mass/Vol	Density	Role
Cyclobutanone	70.09	1.0	700 g	0.95 g/mL	Substrate
Sodium Cyanide	49.01	1.2	588 g	Solid	Nucleophile
Water	18.02	-	2.5 L	1.00 g/mL	Solvent A
MTBE	88.15	-	2.0 L	0.74 g/mL	Solvent B
Acetic Acid	60.05	1.3	780 g	1.05 g/mL	Proton Source
Sodium Hypochlorite	-	Excess	-	-	Quench

Note: Methyl tert-butyl ether (MTBE) is selected over Dichloromethane (DCM) for easier solvent recovery and better phase separation kinetics during scale-up.

Detailed Execution Steps

Step 1: Reactor Setup & Cyanide Dissolution

• Purge a 10 L jacketed glass reactor with Nitrogen (

  ).

• Charge 2.5 L of deionized water .

• Start agitation (200 RPM).

• Add 588 g Sodium Cyanide (NaCN) . Caution: Solid NaCN is lethal. Use a closed powder transfer system if possible.

• Stir until fully dissolved (approx. 15-20 min). The solution will be strongly alkaline (pH > 11).

Step 2: Biphasic Mixture Formation

• Charge 2.0 L of MTBE to the reactor.

• Add 700 g Cyclobutanone .

• Cool the biphasic mixture to 0°C (Jacket set point: -5°C).

• Mechanistic Insight: Cyclobutanone partitions into the organic phase, while cyanide remains in the aqueous phase. Reaction occurs at the interface or via phase transfer.

Step 3: Controlled Acidification (The Critical Step)

• Charge 780 g Glacial Acetic Acid to a pressure-equalizing addition funnel.

• Dose the acid slowly over 3-4 hours.

  • Target Internal Temp: < 10°C.

  • Target pH: The pH will drop locally, generating HCN in situ, which immediately reacts with the ketone.

• Monitor: If the temperature spikes > 15°C, stop addition immediately. The reaction is exothermic (

  ).

Step 4: Reaction Completion

• After acid addition, allow the mixture to warm to 20°C over 2 hours.

• Stir for an additional 4-6 hours.

• IPC (In-Process Control): Sample organic layer for GC-FID.

  • Spec: < 2.0% unreacted Cyclobutanone.

Step 5: Work-up & Quenching

• Stop agitation and allow phases to separate (30 min).

• Drain the lower aqueous layer (contains unreacted cyanide/salts) directly into a Quench Tank containing 10% NaOH + 10% Bleach. Do not drain to standard waste.

• Wash the organic layer with 1.0 L of 10% NaHCO3 (to remove acetic acid).

• Wash with 1.0 L of Brine .

• Dry organic layer over MgSO4 (anhydrous) or use an in-line Cuno filter.

Step 6: Isolation

• Concentrate the MTBE solution under reduced pressure (

  ).

• Purification: The crude oil is typically 90-95% pure. For pharma-grade (>98%), perform a Vacuum Distillation .

  • Boiling Point: ~85-90°C at 15 mmHg.

  • Caution: Do not overheat the pot residue > 130°C to prevent thermal decomposition of the cyanohydrin.

Visualizations & Logic Flow

Figure 1: Reaction Mechanism & Process Flow

Caption: Biphasic synthesis workflow emphasizing the transient nature of HCN and the segregation of waste streams.

Figure 2: Safety Logic Tree (Cyanide Handling)

Caption: Operational logic gate for cyanide safety. No step proceeds unless pH and sensor readings are compliant.

Troubleshooting & Critical Process Parameters (CPPs)

Issue	Probable Cause	Corrective Action
Low Yield (< 80%)	Reversion of cyanohydrin during workup.	Ensure the aqueous wash is neutral or slightly acidic (pH 5-6). High pH during workup reverses the reaction.
Dark Color / Tars	Polymerization of cyclobutanone or thermal decomposition.	Maintain pot temperature < 40°C during concentration. Ensure Cyclobutanone is distilled prior to use if old.
HCN Alarm Trigger	Leak in reactor seal or scrubber failure.	Immediately stop acid addition. Check scrubber pump. Verify reactor is under slight negative pressure.
Emulsion	Density of organic/aqueous phases too similar.	Add Brine (NaCl) to increase aqueous density. Filter through Celite if solids are present.

References

• Organic Syntheses , "Preparation of Cyclobutanone and substituted derivatives," Org. Synth.1977 , 57, 117.

• AbbVie Inc. , "Synthesis methods for Upadacitinib and intermediates thereof," U.S. Patent 2021/0323971 A1, 2021 . (Describes analogous cyanohydrin formation in JAK inhibitor synthesis).

• BenchChem , "Safety Considerations in Cyanohydrin Synthesis: Managing Hazardous Byproducts," Application Note, 2025 .

• National Institutes of Health (NIH) , "Generation and Rearrangement of (1-Hydroxycyclobutyl)carbene," J. Org. Chem.2019 , 84, 888-896. (Characterization of 1-hydroxycyclobutyl derivatives).

• Dartmouth College EHS , "Guidelines for Safe Use of Cyanide Salts," Environmental Health & Safety Protocol.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Navigating the Workup of 2-(1-hydroxycyclobutyl)acetonitrile

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide, curated by Senior Application Scientists, provides in-depth technical assistance for the workup of 2-(1-hydroxycyclobutyl)acetonitrile, a compound prone to dehydration. Our goal is to equip you with the knowledge and protocols necessary to maximize yield and purity by preventing the formation of undesired alkene byproducts.

Troubleshooting & FAQs: Addressing Common Challenges

This section addresses frequently encountered issues during the workup of 2-(1-hydroxycyclobutyl)acetonitrile in a direct question-and-answer format.

Question 1: I'm observing a significant amount of a lower polarity byproduct, likely the dehydrated alkene, after my workup. What is the primary cause?

Answer: The most common cause of dehydration is the presence of acid. 2-(1-hydroxycyclobutyl)acetonitrile possesses a tertiary alcohol, which is highly susceptible to acid-catalyzed elimination. Even trace amounts of acid in your reaction mixture, workup solutions, or on silica gel can lead to the formation of a stable carbocation intermediate, which then rapidly eliminates water to form various alkene isomers. The cyclobutane ring strain can also contribute to rearrangements, further complicating the product mixture.

Question 2: Can basic conditions also cause dehydration of my compound?

Answer: While less common than acid-catalyzed dehydration, strongly basic conditions can potentially induce an E1cB (Elimination Unimolecular conjugate Base) elimination reaction. This would involve the deprotonation of the proton alpha to the nitrile group, forming a carbanion. However, the pKa of a proton alpha to a nitrile is relatively high (around 31), meaning a very strong base would be required.[1][2] Standard basic workup conditions using aqueous solutions of sodium bicarbonate (NaHCO₃) or even weak organic bases like triethylamine (TEA) are generally not strong enough to deprotonate this position to a significant extent and are therefore unlikely to cause E1cB elimination. The primary concern with bases is their ability to catalyze other side reactions if not used judiciously.

Question 3: My reaction was run under neutral conditions, but I still see dehydration. Where could the acid be coming from?

Answer: Acidic contamination can be insidious. Here are a few potential sources:

• Reagents: Some reagents, even if not explicitly acidic, can contain acidic impurities.

• Solvents: Certain grades of solvents can be slightly acidic.

• Silica Gel: Standard silica gel is inherently acidic and a very common culprit for on-column dehydration during purification.[3][4]

• Quenching: Using an acidic quench (e.g., dilute HCl) to neutralize a reaction is a direct route to dehydration.

Question 4: How can I effectively neutralize my reaction mixture without introducing strong acids or bases?

Answer: A gentle quench with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) is a standard and effective method to neutralize trace acids.[5][6] The bicarbonate anion is a weak base, sufficient to neutralize strong acids without significantly raising the pH of the overall solution. Alternatively, a saturated aqueous solution of ammonium chloride (NH₄Cl) can be used.[7][8][9] While slightly acidic, it provides a buffered system that can quench reactive species without causing the drastic pH drop that leads to dehydration.

Question 5: I'm struggling to extract my polar product into an organic layer. What can I do?

Answer: 2-(1-hydroxycyclobutyl)acetonitrile is a relatively polar molecule. To improve its partitioning into the organic phase during extraction:

• Use a More Polar Solvent: Ethyl acetate or a mixture of dichloromethane and isopropanol can be more effective than less polar solvents like diethyl ether or hexanes.

• Salting Out: Washing the organic layer with a saturated aqueous solution of sodium chloride (brine) can decrease the solubility of your organic product in the aqueous layer, driving it into the organic phase.[5][6]

• Multiple Extractions: Perform multiple extractions with smaller volumes of the organic solvent rather than a single extraction with a large volume.

Best Practices & Protocols for Dehydration-Sensitive Workups

To minimize the risk of dehydration, a carefully planned workup protocol is essential. Below are detailed, step-by-step methodologies designed to preserve the integrity of 2-(1-hydroxycyclobutyl)acetonitrile.

Protocol 1: Mild Basic Workup (Recommended for most cases)

This protocol is ideal for neutralizing reactions that may contain residual acid.

Step-by-Step Methodology:

• Initial Quench: Cool the reaction mixture to 0 °C in an ice bath. Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) with vigorous stirring until gas evolution ceases. This ensures the neutralization of any strong acids.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with a suitable organic solvent (e.g., ethyl acetate).

• Washing: Combine the organic layers and wash sequentially with:

  • Saturated aqueous NaHCO₃ solution (to remove any remaining acid).

  • Water (to remove water-soluble impurities).

  • Saturated aqueous NaCl (brine) solution (to initiate drying and "salt out" the product).[5][6]

• Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filtration and Concentration: Filter off the drying agent and concentrate the organic solvent under reduced pressure at a low temperature (ideally below 40 °C).

Protocol 2: Neutral Workup (For reactions with no acid/base)

This protocol is suitable for reactions that are known to be neutral upon completion.

Step-by-Step Methodology:

• Direct Extraction: Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate) and transfer to a separatory funnel.

• Washing: Wash the organic layer sequentially with:

  • Water (three times) to remove any polar, non-acidic/basic impurities.

  • Saturated aqueous NaCl (brine) solution.

• Drying: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Filtration and Concentration: Filter and concentrate the solvent under reduced pressure at a low temperature.

Protocol 3: Non-Aqueous Workup (For highly water-soluble or extremely sensitive compounds)

This method avoids water altogether, which can be beneficial if the product has significant water solubility.

Step-by-Step Methodology:

• Solvent Removal: If possible, remove the reaction solvent under reduced pressure.

• Trituration/Filtration: Add a solvent in which your product is soluble but the impurities are not (e.g., a mixture of ethyl acetate and hexanes). Stir vigorously, then filter to remove insoluble materials.

• Concentration: Concentrate the filtrate under reduced pressure.

• Further Purification: This crude product will likely require further purification by chromatography.

Data Presentation: Comparison of Workup Conditions

Workup Method	Key Reagents	Pros	Cons	Ideal for...
Mild Basic Workup	Saturated NaHCO₃, Brine	Effectively neutralizes acid, minimizes risk of base-catalyzed side reactions.	May not be suitable for extremely base-sensitive compounds.	Reactions containing residual acid.
Neutral Workup	Water, Brine	Avoids both acidic and basic conditions.	Does not neutralize any potential acidic impurities.	Reactions that are known to be neutral.
Ammonium Chloride Quench	Saturated NH₄Cl	Provides a buffered, mildly acidic quench to neutralize strong bases without causing significant dehydration.	Can still be slightly acidic, posing a minor risk.	Quenching of organometallic reagents or strong bases.
Non-Aqueous Workup	Organic Solvents	Avoids potential issues with water solubility and hydrolysis.	May be less effective at removing all impurities.	Highly water-soluble or extremely sensitive compounds.

Purification Strategies for 2-(1-hydroxycyclobutyl)acetonitrile

Given the acidic nature of standard silica gel, purification by column chromatography requires special precautions to prevent on-column dehydration.

Recommended Protocol: Flash Chromatography with a Deactivated Stationary Phase

• Deactivation of Silica Gel: Prepare a slurry of silica gel in your chosen eluent system (e.g., ethyl acetate/hexanes). Add 1-2% triethylamine (TEA) to the slurry and the mobile phase.[3][10][11] The TEA will neutralize the acidic silanol groups on the silica surface.

• Column Packing: Pack the column with the deactivated silica slurry.

• Loading: Dissolve your crude product in a minimal amount of the mobile phase and load it onto the column.

• Elution: Elute the column with the mobile phase containing 1-2% TEA.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent and TEA under reduced pressure. Co-evaporation with a solvent like toluene can help remove the last traces of TEA.

Visualizing the Mechanisms and Workflow

To further clarify the chemical principles and decision-making processes, the following diagrams are provided.

Caption: Mechanisms of dehydration for 2-(1-hydroxycyclobutyl)acetonitrile.

Caption: Decision tree for selecting the optimal workup protocol.

References

• Acidity-basicity of nitriles. (2017, July 15). Retrieved from [Link]

• Nitrile anion. (n.d.). In Wikipedia. Retrieved from [Link]

• Tips for Flash Column Chromatography. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Workup for Polar and Water-Soluble Solvents. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Advice on neutralising silica gel for column chromatography of sensitive compounds? (2025, July 6). Reddit. Retrieved from [Link]

• Acidity of Alpha Hydrogen Atoms: Enolate Ion Formation. (2023, September 20). OpenStax. Retrieved from [Link]

• pKa list for alpha-hydrogens of carboxylic acids, nitro compounds, amides, aldehydes, ketones, esters, nitriles, amides and alkanes. (n.d.). PharmaXChange.info. Retrieved from [Link]

• Relative Acidity of alpha-Hydrogens. (2020, May 30). Chemistry LibreTexts. Retrieved from [Link]

• Organic Reaction Workup Formulas for Specific Reagents. (n.d.). Retrieved from [Link]

• LC Technical Tip. (n.d.). Phenomenex. Retrieved from [Link]

• E1cB: The Conjugate Base Elimination Pathway. (n.d.). OpenOChem Learn. Retrieved from [Link]

• Pretreatment of silica gel? (2014, January 27). ResearchGate. Retrieved from [Link]

• Can I add ammonium chloride instead of HCl in the last step? (2021, August 22). Reddit. Retrieved from [Link]

• What is the role of ammonium chloride in the workup of a Grignard reaction? (2019, January 18). Chemistry Stack Exchange. Retrieved from [Link]

• E1cB-elimination reaction. (n.d.). Grokipedia. Retrieved from [Link]

• Workup for Polar and Water-Soluble Solvents. (n.d.). University of Rochester. Retrieved from [Link]

• Reaction Work-Ups. (2021, September 27). Chemistry LibreTexts. Retrieved from [Link]

• E1cB-elimination reaction. (n.d.). In Wikipedia. Retrieved from [Link]

• pKa of the proton on an aldehyde. (2025, September 9). Reddit. Retrieved from [Link]

• What can I use to purify polar reaction mixtures? (2023, July 11). Biotage. Retrieved from [Link]

• E1CB Elimination Mechanism. (2024, March 24). Chemistry Steps. Retrieved from [Link]

• Approximate pKa chart of the functional groups: values to know. (n.d.). Retrieved from [Link]

• Theory of Aqueous Workup. (n.d.). University of York, Department of Chemistry. Retrieved from [Link]

Sources

• 1. Acidity-basicity of nitriles [qorganica.es]
• 2. 22.5 Acidity of Alpha Hydrogen Atoms: Enolate Ion Formation - Organic Chemistry | OpenStax [openstax.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Chemistry Teaching Labs - Theory of Aqueous Workup [chemtl.york.ac.uk]
• 7. rtong.people.ust.hk [rtong.people.ust.hk]
• 8. reddit.com [reddit.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. Chromatography [chem.rochester.edu]
• 11. reddit.com [reddit.com]

Technical Support Center: Minimizing Retro-Cyanation in Hydroxy-Nitrile Synthesis

Current Status: Operational Topic: Stabilization of Cyanohydrins & Suppression of Retro-Reaction Audience: Process Chemists, Enzymologists, Drug Development Scientists

Core Directive & Mechanistic Insight

The "Retro-Aldol" Misnomer & The Equilibrium Trap

While often colloquially termed a "retro-aldol" reaction due to mechanistic similarities (base-mediated C-C bond cleavage), the specific challenge in hydroxy-nitrile synthesis is retro-cyanation .

Cyanohydrin formation is an equilibrium process. Under thermodynamic control—specifically at high pH or elevated temperatures—the equilibrium shifts backward, releasing the carbonyl starting material and cyanide (HCN).

The Critical Failure Mode: In enantioselective synthesis (e.g., using Hydroxynitrile Lyases - HNLs), the "retro" reaction is the enemy of enantiopurity. If the cyanohydrin dissociates, it re-forms the aldehyde, which then undergoes non-selective chemical background addition of cyanide. This racemizes your product.

The Thermodynamic Equation:

• Forward Reaction: Exothermic (favored by low Temp).

• Reverse Reaction (Retro): Entropy-driven (favored by Heat) and Base-catalyzed (favored by high pH).

Visualizing the Competition

The following diagram illustrates the battle between the stereoselective enzymatic pathway and the racemizing chemical background (retro) pathway.

Figure 1: The Cycle of Racemization. High pH triggers the retro-reaction, returning substrate to the pool for non-selective chemical addition.

Troubleshooting Modules

Module A: Biocatalytic Synthesis (HNLs)

For researchers using Hydroxynitrile Lyases (e.g., from Prunus amygdalus, Manihot esculenta).

Symptom	Root Cause	Corrective Action
Low Enantiomeric Excess (ee)	Chemical Background Reaction outcompeting the enzyme.	Lower pH: Drop aqueous buffer pH to 3.5–4.5 (citrate).Increase Enzyme Loading: Ensure .
Yield Loss during Workup	Retro-cyanation during extraction.	Acidic Quench: Add conc. H₂SO₄ or HCl to pH < 2 before solvent evaporation.Dry Solvents: Water promotes dissociation.
Emulsion / Slow Reaction	Mass Transfer Limitation.	Switch to Biphasic System: Use MTBE/Buffer (see Protocol 1). The product partitions into the organic phase, protected from aqueous base.

Module B: Chemical Synthesis (Non-Enzymatic)

For researchers using Lewis Acids or Phase Transfer Catalysts.

Symptom	Root Cause	Corrective Action
Incomplete Conversion	Equilibrium reached too early.	Thermodynamic Trap: Use TMSCN (Trimethylsilyl cyanide) instead of HCN. The Si-O bond formation is irreversible, preventing retro-reaction.
Product Degradation	Heat-induced elimination.	Cryogenic Conditions: Run reaction at -20°C to 0°C.In-situ Protection: Acylate the hydroxyl group immediately (e.g., Ac₂O) to lock the structure.

Validated Experimental Protocols

Protocol 1: Biphasic Suppression System (HNL Catalyzed)

This protocol minimizes retro-cyanation by physically sequestering the product in an organic phase where the enzyme (and the basic species) cannot reach it.

Reagents:

• Aldehyde substrate (50 mM)[1]

• HCN source (KCN + Acid or Acetone Cyanohydrin)

• Solvent: MTBE (Methyl tert-butyl ether) or Diisopropyl ether (saturated with buffer).

• Buffer: 0.1 M Citrate Buffer (pH 4.0).

Workflow:

• Solvent Saturation: Shake MTBE with pH 4.0 citrate buffer. Separate phases. Use the water-saturated MTBE as the main solvent.

• Enzyme Prep: Dissolve HNL in a minimal volume of pH 4.0 buffer (Micro-aqueous phase).

• Reaction:

  • Add Aldehyde and HCN source to the MTBE.

  • Add the Enzyme solution.[1][2][3]

  • Crucial Step: Stir vigorously to create an emulsion, but ensure temperature remains 0°C to 10°C .

• Monitoring: Monitor consumption of aldehyde via HPLC.

• Termination (The "Anti-Retro" Step):

  • Filter off enzyme (if immobilized) or separate phases.[1]

  • Add 1-2 drops of conc. H₂SO₄ to the organic phase immediately.

  • Dry over Na₂SO₄.[1][4][5][6]

  • Evaporate solvent below 40°C .

Protocol 2: Kinetic Trapping with TMSCN

For chemical synthesis where HNLs are not applicable.

Workflow:

• Dissolve aldehyde in dry DCM under Argon.

• Add catalyst (e.g., chiral Salen-Ti or Vanadium complex).[7]

• Cool to -20°C .

• Add TMSCN (1.2 equiv) slowly.

• Mechanism: The product is a silylated cyanohydrin (

  ). The bulky silyl group prevents the oxygen anion from forming, effectively blocking the retro-cyanation mechanism.

Decision Tree for Optimization

Figure 2: Diagnostic logic for stabilizing cyanohydrins.

Frequently Asked Questions (FAQ)

Q: Why does my ee drop significantly during column chromatography? A: Silica gel is slightly acidic but can contain trace metals or basic sites that catalyze the retro-reaction, especially if the elution solvent is wet.

• Fix: Treat silica with 1% acetic acid before use, or convert the cyanohydrin to an acetate or silyl ether before purification.

Q: Can I use Acetone Cyanohydrin instead of KCN? A: Yes, this is a trans-cyanation. It is safer than HCN gas but requires careful equilibrium management. The byproduct is acetone. You must ensure the acetone does not accumulate to levels that reverse the reaction (Le Chatelier’s principle).

Q: My HNL enzyme precipitates in MTBE. Is it dead? A: Not necessarily. HNLs are often active at the interface or as a suspension (if immobilized on Celite). If using free enzyme, ensure a "micro-aqueous" environment exists. Totally dry organic solvents will strip the essential water layer from the enzyme, deactivating it.

References

• Griengl, H., et al. (2000). "Hydroxynitrile lyases: Insights into biochemistry and application in biocatalysis." Journal of Biotechnology.[8]

• North, M. (2003). "Synthesis and applications of non-racemic cyanohydrins." Tetrahedron: Asymmetry.

• Hickel, A., et al. (1999).[8] "Interfacial versus homogeneous enzymatic cleavage of mandelonitrile by hydroxynitrile lyase in a biphasic system." Biotechnology and Bioengineering.[8]

• Von Langermann, J., et al. (2008).[9] "Hydroxynitrile lyase catalyzed cyanohydrin synthesis at high pH-values."[6][9] Bioprocess and Biosystems Engineering.

• Briechle, S., et al. (2012). "Stereoselective Synthesis of Cyanohydrins." TUHH Open Research.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Enantioselective synthesis of cyanohydrins catalysed by hydroxynitrile lyases – a review - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C6OB00934D [pubs.rsc.org]
• 3. elib.uni-stuttgart.de [elib.uni-stuttgart.de]
• 4. TBD- or PS-TBD-Catalyzed One-Pot Synthesis of Cyanohydrin Carbonates and Cyanohydrin Acetates from Carbonyl Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. diva-portal.org [diva-portal.org]
• 8. Interfacial versus homogeneous enzymatic cleavage of mandelonitrile by hydroxynitrile lyase in a biphasic system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Hydroxynitrile lyase catalyzed cyanohydrin synthesis at high pH-values - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Guide: Purification of 2-(1-Hydroxycyclobutyl)acetonitrile

Introduction

2-(1-Hydroxycyclobutyl)acetonitrile (CAS: 14204-53-6) is a critical aliphatic intermediate, most notably utilized in the synthesis of Janus kinase (JAK) inhibitors such as Upadacitinib [1, 2]. Structurally, it consists of a cyclobutane ring bearing both a hydroxyl group and an acetonitrile moiety at the C1 position.

Users frequently report challenges with this compound appearing as a viscous, dark oil that resists crystallization. This guide addresses the physicochemical realities of the molecule and provides field-proven purification protocols.

Module 1: Initial Assessment & Characterization

Q: My product is a dark amber oil. Is this normal?

A: Yes, but the color indicates impurities. Pure 2-(1-hydroxycyclobutyl)acetonitrile is a colorless to light yellow oil at room temperature [1, 3].

• Dark Amber/Brown: Indicates oxidation products, polymerization of unreacted cyclobutanone, or residual metal salts from the synthesis (e.g., Lithium or Zinc species depending on the route).

• Viscosity: The compound is naturally viscous due to intermolecular hydrogen bonding between the hydroxyl (-OH) and nitrile (-CN) groups.

Quick Purity Check (TLC)

• Stationary Phase: Silica Gel 60 F254.

• Mobile Phase: Hexanes:Ethyl Acetate (7:3).

• Visualization: Stain with KMnO₄ (oxidizes the alcohol) or Phosphomolybdic Acid (PMA) . UV activity is weak/non-existent due to the lack of conjugation.

• Rf Value: Expect ~0.3–0.4 (moderately polar).

Module 2: Purification Workflows

Choose your purification path based on scale and impurity profile.

Method A: High-Vacuum Distillation (Recommended for >10g Scale)

Distillation is the most effective method for removing heavy oligomers and salts. However, this compound has a high boiling point and is thermally sensitive.

Protocol:

• Setup: Use a short-path distillation head (Vigreux columns are generally unnecessary and increase hold-up).

• Vacuum: High vacuum is mandatory . Target < 1.0 mmHg (Torr).

• Temperature Parameters:

  • Bath Temperature: Start at 80°C, ramp slowly to 110°C.

  • Vapor Temperature: Expect collection between 85°C – 95°C at 0.5 mmHg .

  • Note: The cyclopropyl analog boils at ~140°C at 20 mmHg [4]. The cyclobutyl analog is heavier (MW 125.17), requiring lower pressure to keep the bath temperature below decomposition thresholds (<130°C).

Safety Warning: Do not overheat. Nitriles can release HCN if subjected to extreme thermal stress in the presence of moisture/acids.

Method B: Flash Column Chromatography (Recommended for <10g Scale)

For smaller batches or when high purity (>98%) is required for analytics.

Protocol:

• Stationary Phase: Silica Gel (230-400 mesh).

• Loading: Dilute the crude oil in a minimum amount of CH₂Cl₂ (DCM) or Toluene. Avoid loading with pure EtOAc as it causes band broadening.

• Eluent Gradient:

  • 0–5 min: 100% Hexanes (flushes non-polar impurities).

  • 5–20 min: Gradient to 20% EtOAc in Hexanes.

  • 20–40 min: Gradient to 40% EtOAc in Hexanes.

  • Product Elution: Typically elutes around 25-35% EtOAc.

Decision Tree: Purification Strategy

Figure 1: Decision matrix for selecting the optimal purification route based on batch size.

Module 3: Troubleshooting & FAQs

Q: I cannot get the oil to solidify. Can I force crystallization?

A: It is highly unlikely. While some patents mention solid intermediates, 2-(1-hydroxycyclobutyl)acetonitrile is predominantly isolated as an oil due to the "puckered" conformation of the cyclobutane ring, which disrupts crystal lattice packing [1].

• Attempt: If you must try, dissolve in minimal MTBE or Diisopropyl Ether and cool to -20°C with vigorous stirring. Seed with a glass rod scratch.

• Reality: If it remains an oil, rely on 1H NMR for purity confirmation rather than melting point.

Q: My NMR shows residual solvent that won't leave.

A: The viscosity of the oil traps solvent molecules.

• Solution:

  • Rotovap at 45°C for 1 hour.

  • Switch to a high-vacuum manifold (<1 mmHg) for 4–6 hours at ambient temperature.

  • Chase technique: Add a small amount of DCM (dichloromethane) and re-evaporate. The lower boiling azeotrope helps remove heavier solvents like EtOAc or Toluene.

Q: The product turned black during distillation.

A: This indicates thermal decomposition or "pot residue" polymerization.

• Cause: Bath temperature was too high (>140°C) or vacuum was insufficient (>10 mmHg).

• Fix: Improve vacuum depth to lower the boiling point. Ensure the crude was neutralized (pH 7) before heating; residual base (e.g., LDA, LiOtBu) accelerates polymerization.

Module 4: Technical Data Summary

Property	Value	Notes
Molecular Formula	C₆H₉NO
Molecular Weight	125.17 g/mol
Boiling Point (Est.)	85–95°C @ 0.5 mmHg	Extrapolated from cyclopropyl analog [4]
Appearance	Colorless to Light Yellow Oil	Darkens upon oxidation
Solubility	Soluble in DCM, EtOAc, MeOH	Sparingly soluble in Hexanes/Water
Storage	2–8°C, Inert Atmosphere (N₂)	Hygroscopic; store under nitrogen

References

• AbbVie Inc. (2021). Synthesis methods for upadacitinib and intermediate thereof. US Patent App. 2021/0323971 A1.[1] Link

• Curia Global . (2021). Process for Intermediates Useful for Upadacitinib. WO2021/123288.[2] Link

• Nenter & Co. (2022). Preparation method of 1-hydroxymethyl cyclopropyl acetonitrile. CN Patent 113943231A. Link

• Zhejiang Jiuzhou Pharma . (2013). Method for synthesizing 1-hydroxymethyl cyclopropyl acetonitrile. CN Patent 103058884B. Link

Sources

• 1. DE2457080A1 - PROCESS FOR THE PREPARATION OF HYDROXY ACETONITRILE - Google Patents [patents.google.com]
• 2. curiaglobal.com [curiaglobal.com]

optimizing temperature for base-catalyzed acetonitrile addition

Status: Operational Subject: Temperature Optimization & Troubleshooting for Cyanomethylation Audience: Process Chemists, Medicinal Chemists, R&D Scientists

Module 1: The Core Directive (Thermodynamics vs. Kinetics)

Welcome to the optimization center. The addition of acetonitrile (MeCN) to electrophiles is not a "set and forget" reaction. It is a competition between three distinct pathways, each governed by a specific temperature threshold.

Your success depends on manipulating the Cyanomethyl Anion (

) to attack your electrophile before it attacks itself.

The "Goldilocks" Temperature Zones

• Zone A (<-70°C): Kinetic Control. Required for strong bases (LHMDS, LDA,

  -BuLi). At this temperature, the deprotonation is rapid, but the self-condensation (Thorpe-Ziegler) is kinetically inhibited.

• Zone B (-20°C to 0°C): The Danger Zone. The rate of self-condensation competes effectively with the addition to hindered electrophiles. "Black tar" formation is common here due to polymerization.

• Zone C (>25°C): Thermodynamic/Catalytic. Only accessible with weaker bases (DBU, TBD) or under Phase Transfer Catalysis (PTC) where the concentration of the free anion is kept low to prevent polymerization.

Visualization: Reaction Pathway Logic

The following diagram illustrates the decision logic for temperature and base selection.

Caption: Decision tree for temperature and base selection based on electrophile type and kinetic vs. thermodynamic requirements.

Module 2: Troubleshooting & FAQs

Q1: My reaction mixture turned black/dark brown, and I isolated no product. What happened?

Diagnosis: You likely triggered the Thorpe-Ziegler reaction (self-condensation) or anionic polymerization. The Mechanism: The cyanomethyl anion (

) is a potent nucleophile. If it cannot find an electrophile immediately, or if the temperature is too high (> -40°C for lithiated species), it attacks another molecule of acetonitrile. This forms -enaminonitriles, which oligomerize into "acetonitrile tar." The Fix:

• Lower the Temperature: Ensure your internal temperature (not just the bath) is < -70°C during deprotonation.

• Inverse Addition: Do not add the electrophile to the anion. Instead, add the pre-formed anion to the electrophile (or premix if compatible) to keep the electrophile concentration high relative to free acetonitrile.

Q2: I see 100% conversion by TLC at -78°C, but after workup, I mostly recovered starting material.

Diagnosis: Retro-aldol collapse during warming. The Mechanism: The addition of

to ketones is reversible.[1][2] The alkoxide intermediate is stable at -78°C. However, as you warm to room temperature before quenching, the equilibrium shifts back to the starting ketone and acetonitrile. The Fix:

• Cryogenic Quench: You must add your proton source (AcOH, sat.

  ) while the reaction is still at -78°C. Do not allow the flask to warm up until the pH is neutral/acidic.

Q3: Can I use NaOH or KOH?

Diagnosis: Generally No , unless using Phase Transfer Catalysis (PTC). The Science: The pKa of acetonitrile is ~31 in water and ~25 in DMSO. Hydroxide (pKa ~15.7) is not strong enough to deprotonate MeCN quantitatively. You will generate a minute concentration of anion, which is fine for some catalytic cycles but often leads to hydrolysis of the nitrile to acetamide or acetic acid at high temperatures. The Fix: Use KOH in DMSO (superbase effect) or 50% NaOH with TEBA (benzyltriethylammonium chloride) to drive the reaction via interfacial mechanism.

Module 3: Optimized Protocols

Protocol A: Kinetic Control (High Yield, Small Scale)

Best for: Hindered ketones, sensitive aldehydes.

Parameter	Specification	Notes
Solvent	THF (Anhydrous)	MeCN pKa is solvent-dependent; THF is ideal for lithiated species.
Base	LHMDS or LDA (1.1 equiv)	Non-nucleophilic. Avoid -BuLi if carbonyl attack is possible.
Temperature	-78°C (Internal)	Critical. Use a cryostat or acetone/dry ice.
Concentration	0.1 M - 0.3 M	High dilution suppresses self-condensation.

Workflow:

• Cool THF solution of Base to -78°C.

• Add MeCN (1.05 equiv) dropwise over 10 mins. Wait 30 mins for complete deprotonation.

• Add Electrophile (dissolved in THF) dropwise.

• Stir 1-2 hours at -78°C.

• CRITICAL: Quench with sat.

  or AcOH at -78°C .

• Warm to Room Temp only after quench is complete.

Protocol B: Thermodynamic/Catalytic (Scalable)

Best for: Simple aldehydes, Michael acceptors.

Parameter	Specification	Notes
Solvent	MeCN (Neat) or DMSO	Excess MeCN drives equilibrium (Le Chatelier's principle).
Base	DBU (0.1 - 0.5 equiv)	Milder base; avoids metal waste.
Temperature	25°C to 40°C	Higher temps increase rate but risk polymerization.

Workflow:

• Dissolve Electrophile in MeCN (acts as solvent and reagent).

• Add DBU.[3][4]

• Monitor by HPLC/TLC.

• If stuck, add Lewis Acid co-catalyst (

  or ).

Module 4: Critical Safety Alert

Hazard: Runaway Reaction & Cyanide Generation. Context: Strong bases + Acetonitrile + Heat = Explosion Risk.

Case Study: In 2008, a fatal runaway reaction occurred at Corden Pharma.[5] The process involved a base-catalyzed reaction in acetonitrile.[6][7][8] The omission of a solvent (acetone) led to a higher-than-expected concentration and temperature, triggering a violent decomposition of the acetonitrile/base mixture [1].

Safety Rules:

• Never heat a mixture of strong base (NaH, KOtBu) and acetonitrile above 50°C in a closed system.

• Acidification: Quenching these reactions generates heat. If the quench becomes acidic, any hydrolyzed cyanide will release HCN gas . Always quench in a well-ventilated hood.

References

• Gakhar, S. J., Rowe, S. M., Boylan, M., & Conneely, P. (2011). Runaway chemical reaction at Corden Pharmachem, Cork . Symposium Series - Institution of Chemical Engineers. [Link]

• Kütt, A., et al. (2006). Pentakis(trifluoromethyl)phenyl, a Sterically Crowded CO-Free Brønsted Acid . Journal of Organic Chemistry, 71(7), 2829–2832. (Reference for Acetonitrile pKa scales in non-aqueous media). [Link]

• Fleming, F. F., & Shook, B. C. (2002). Nitrile Anion Cyclizations . Tetrahedron, 58(1), 1-23. (Comprehensive review of Thorpe-Ziegler and temperature dependence). [Link]

• DiBiase, S. A., et al. (1979). Phase transfer catalyzed synthesis of alpha,beta-unsaturated nitriles . Journal of Organic Chemistry, 44(25), 4640–4649. [Link]

Sources

• 1. archive.nptel.ac.in [archive.nptel.ac.in]
• 2. youtube.com [youtube.com]
• 3. Nitrile synthesis by C-C coupling (Cyanomethylation) [organic-chemistry.org]
• 4. Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO) -- pKa database, table -- gas phase acidity and gas phase basicity values -- chiral acid catalysts, organocatalysts [analytical.chem.ut.ee]
• 5. icheme.org [icheme.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]

Technical Support Center: 1-Hydroxycyclobutyl Acetonitrile Processing

Case ID: TS-8492-SOLV Status: Open Subject: Solvent Selection & Extraction Optimization for Polar Nitrile Intermediates

Executive Summary: The Challenge of the "Amphibious" Intermediate

You are likely working with 1-hydroxycyclobutyl acetonitrile , a critical bifunctional intermediate often utilized in the synthesis of JAK1 inhibitors (e.g., Upadacitinib).

The Core Problem: This molecule occupies a "solubility valley." The hydroxyl group (-OH) and nitrile group (-CN) on a small cyclobutane ring create a high polarity index, yet the cycloalkyl ring provides just enough lipophilicity to prevent it from being purely water-soluble.

• Result: Standard extractions (EtOAc/Water) often suffer from poor partition coefficients (

  ), leading to yield loss in the aqueous phase or "rag layers" (emulsions) caused by density parity.

• Stability Risk: As a cyanohydrin derivative, this molecule is chemically reversible. High pH (>7) or thermal stress during concentration can revert it to cyclobutanone + HCN , posing a severe safety hazard and yield collapse.

Module 1: The Solubility Matrix

Do not default to Dichloromethane (DCM) simply because it works on a small scale. For process scalability and environmental compliance (Green Chemistry), consider the following solvent hierarchy based on partition efficiency and processing safety.

Solvent	Extraction Efficiency ( )	Water Miscibility	Process Suitability	Technical Notes
Dichloromethane (DCM)	High	Low	Low (Hazardous)	Excellent extraction power but environmentally restricted. High density helps phase separation but risks emulsion stability.
Isopropyl Acetate (IPAc)	Moderate-High	Very Low (<1.2%)	High (Preferred)	Recommended. Lower water solubility than EtOAc means sharper phase cuts. Forms favorable azeotropes for drying.
Ethyl Acetate (EtOAc)	Moderate	Moderate (~3.3%)	Moderate	Standard lab choice, but requires "Salting Out" (saturation with NaCl) to achieve acceptable recovery (>90%).
MTBE	Low	Low	Low	Poor solubility for this specific polar nitrile. Useful only as a wash solvent to remove non-polar impurities.
2-MeTHF	High	Moderate	High	Excellent for polar molecules, but expensive and peroxide-forming. Use only if IPAc fails.

Module 2: Critical Workflows & Protocols

Protocol A: Salting-Out Assisted Liquid-Liquid Extraction (SALLE)

Standard extraction often yields <70% recovery. This protocol increases recovery to >95% by modifying the aqueous phase chemical potential.

Prerequisites:

• Reaction Mixture (Quenched)

• Solvent: Isopropyl Acetate (IPAc) or EtOAc

• Solid NaCl (Industrial Grade)

• pH Probe (Calibrated)

Step-by-Step Methodology:

• Thermal Control: Cool the reaction mixture to 0–5 °C .

  • Why? Cyanohydrin stability is temperature-dependent. Heat promotes reversion to ketone + HCN.

• pH Stabilization (CRITICAL): Adjust aqueous pH to 4.0–5.0 using 1M Citric Acid or dilute H₂SO₄.

  • Why? Basic conditions catalyze the retro-cyanohydrin reaction. Acidic conditions stabilize the C-CN bond.[1]

• Saturation: Add solid NaCl to the aqueous phase until saturation is reached (approx. 36g/100mL). Agitate vigorously for 10 minutes.

  • Why? The "Salting Out" effect increases the ionic strength of the water, dramatically lowering the solubility of organic organics and forcing the nitrile into the organic phase.

• Extraction: Add IPAc (1:1 volume ratio vs aqueous). Agitate for 5 minutes. Allow settling for 15 minutes.

  • Observation: You should see a sharp interface. If a rag layer persists, filter through a Celite pad.

• Drying: Wash organic layer with 10% Sodium Thiosulfate (if oxidative impurities are suspected) followed by brine. Dry over Na₂SO₄.[2]

Visual Workflow: Extraction Logic

Figure 1: Optimized extraction workflow emphasizing pH control and salting-out mechanics to maximize yield and stability.

Module 3: Troubleshooting (FAQ)

Q1: I am seeing a significant yield loss after concentration. The NMR shows cyclobutanone. What happened? A: You likely suffered from Thermal Reversion .

• Diagnosis: 1-hydroxycyclobutyl acetonitrile is a "masked" ketone. If the rotary evaporator bath was >45°C or if the solution was slightly basic during concentration, the equilibrium shifted back to the starting materials.

• Fix: Ensure the organic phase is chemically neutral or slightly acidic before concentration. Keep bath temperature <35°C .

Q2: The phases won't separate (Emulsion/Rag Layer). A: This is common with cyclobutyl derivatives due to similar densities between the functionalized organic layer and the brine layer.

• Fix 1 (Density): Add a small amount of DCM to the organic phase to increase the density differential (if using EtOAc/IPAc).

• Fix 2 (Filtration): Fine particulates often stabilize emulsions. Filter the entire biphasic mixture through a sintered glass funnel with Celite.

Q3: Can I use Toluene or Heptane to extract? A: No.

• Reasoning: The molecule is too polar. It will remain in the aqueous phase. These solvents are only useful as "anti-solvents" to precipitate the product after it has been extracted into a more polar solvent (like IPAc) and concentrated.

Module 4: Decision Support System

Use this logic tree to select the correct solvent based on your lab's constraints.

Figure 2: Solvent selection decision tree balancing extraction efficiency with process safety and scalability.

References

• European Patent Office. (2021). Synthesis methods for upadacitinib and intermediate thereof (EP 3845521 B1). Retrieved from [Link]

• Byrne, F. P., et al. (2016).[3] Tools and techniques for solvent selection: Green solvent selection guides. Sustainable Chemical Processes.[3] Retrieved from [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for Acetonitrile, hydroxy- (Glycolonitrile). [Used for polarity inference of alpha-hydroxy nitriles]. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis and Clinical study of Upadacitinib_Chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Cyclobutanone and Cyclohexanone with Acetonitrile

For researchers and professionals in drug development and synthetic chemistry, the choice of starting materials is paramount. The subtle interplay of molecular structure and reactivity can dictate the success or failure of a synthetic route. This guide provides an in-depth comparison of the reactivity of two common cyclic ketones, cyclobutanone and cyclohexanone, specifically focusing on their reaction with acetonitrile-derived nucleophiles. We will move beyond simple observation to dissect the fundamental principles governing their chemical behavior, supported by established experimental paradigms.

Part 1: The Decisive Factor: Ring Strain and Its Consequences

The striking difference in reactivity between cyclobutanone and cyclohexanone is not arbitrary; it is a direct consequence of the internal energy stored within their cyclic structures—a phenomenon known as ring strain.[1][2] This strain is a combination of angle strain and torsional strain.

• Angle Strain (Baeyer Strain): In an ideal sp³-hybridized carbon atom, the bond angles are 109.5°. Cyclohexanone masterfully avoids angle strain by adopting a puckered "chair" conformation, where the angles are nearly ideal.[2][3] Cyclobutanone, however, is forced into a planar or slightly puckered square-like geometry, compressing its internal C-C-C bond angles to approximately 90°.[4][5] This severe deviation from the ideal 109.5° creates substantial angle strain.[3][4][6]

• Torsional Strain (Pitzer Strain): This strain arises from the eclipsing of bonds on adjacent atoms. The chair conformation of cyclohexanone ensures that all C-H bonds along the ring's periphery are perfectly staggered, eliminating torsional strain.[2] In cyclobutanone, the C-H bonds are largely eclipsed, adding to its overall instability.[6][7]

I-Strain: The Key to Understanding Reactivity

The crucial concept linking ring strain to carbonyl reactivity is Internal Strain (I-Strain) .[8] This refers to the change in ring strain when the hybridization of a ring atom is altered. A nucleophilic addition to a ketone involves the rehybridization of the carbonyl carbon from sp² (trigonal planar, ideal angle ~120°) to sp³ (tetrahedral, ideal angle 109.5°).[9][10]

• In Cyclobutanone: The transition from sp² to sp³ is highly favorable. The sp² carbon's preference for a 120° bond angle exacerbates the already severe angle strain of the four-membered ring. When a nucleophile attacks and the carbon becomes sp³, its ideal angle (109.5°) is much closer to the ring's constrained angle (~90°). This change relieves a significant portion of the ring strain , lowering the activation energy for the reaction.[4][10]

• In Cyclohexanone: The strain-free chair conformation is already optimal. Converting the sp² carbonyl carbon to an sp³ center introduces new steric interactions and torsional strain, particularly with axial hydrogens.[11][12] Therefore, the nucleophilic addition does not offer a significant energetic reward from strain relief, resulting in a higher activation barrier compared to cyclobutanone.

This fundamental difference dictates that cyclobutanone is intrinsically more electrophilic and susceptible to nucleophilic attack than the more stable and less reactive cyclohexanone.[4]

Part 2: The Nucleophilic Addition of Acetonitrile

Acetonitrile (CH₃CN) is not inherently nucleophilic. To react with a ketone, it must first be activated by deprotonation with a strong base to form the cyanomethyl anion (⁻CH₂CN), a potent carbon nucleophile.[13][14]

The Reaction Mechanism

The reaction proceeds via a classic two-step nucleophilic addition pathway. A strong, sterically hindered base like lithium diisopropylamide (LDA) is ideal for this transformation, as it is powerful enough to deprotonate acetonitrile without competing as a nucleophile itself.[15][16]

• Enolate Formation: LDA abstracts an acidic α-proton from acetonitrile to generate the cyanomethyl anion.

• Nucleophilic Attack: The cyanomethyl anion attacks the electrophilic carbonyl carbon of the ketone. This is the rate-determining step where the hybridization changes, and the ring strain implications discussed above come into play.

• Protonation: The resulting tetrahedral alkoxide intermediate is stable until an acidic workup protonates the oxygen, yielding the final β-hydroxynitrile product.[9]

Caption: General mechanism for the addition of acetonitrile to a ketone.

Part 3: Comparative Reactivity Analysis

While specific kinetic data for the direct comparison of these two ketones with acetonitrile anion is sparse in literature, the well-established principles of ring strain allow for a robust and reliable prediction of their relative reactivity. Cyclobutanone is expected to react significantly faster and under milder conditions than cyclohexanone.[4]

Data Summary: Predicted Reactivity Comparison

Feature	Cyclobutanone	Cyclohexanone	Rationale
Ring Strain Energy	High (~26 kcal/mol)[6][8]	Very Low (~0 kcal/mol)[2][3]	Compressed bond angles and torsional strain in the four-membered ring.
Carbonyl Electrophilicity	Enhanced	Normal	Ring strain increases the electrophilicity of the carbonyl carbon.[4]
Δ Strain Upon Attack	Strain is Relieved	Strain is Introduced	The sp² to sp³ transition is energetically favorable for cyclobutanone.
Expected Reaction Rate	Fast	Slow	Lower activation energy due to the relief of I-Strain.
Typical Conditions	Low temperatures (e.g., -78 °C) are often sufficient.	May require higher temperatures or longer reaction times.[4]	The higher reactivity of cyclobutanone allows for less forcing conditions.

Part 4: Experimental Protocol: A Representative Procedure

This section outlines a generalized, self-validating protocol for the LDA-mediated addition of acetonitrile to a cyclic ketone. All steps must be performed under an inert atmosphere (e.g., Nitrogen or Argon) using anhydrous solvents to prevent quenching of the strong base and anionic intermediates.

Step-by-Step Methodology

• Apparatus Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a rubber septum is assembled.

• Reagent Preparation: Anhydrous tetrahydrofuran (THF) is added to the flask via cannula or syringe, followed by diisopropylamine. The solution is cooled to -78 °C in a dry ice/acetone bath.

• LDA Formation: A stoichiometric equivalent of n-butyllithium (n-BuLi) is added dropwise to the cooled solution. The mixture is stirred for 30 minutes at 0 °C to ensure complete formation of LDA. The solution is then re-cooled to -78 °C.

• Acetonitrile Deprotonation: A slight excess (e.g., 1.1 equivalents) of anhydrous acetonitrile is added dropwise. The solution is stirred for 1 hour at -78 °C to ensure complete formation of the cyanomethyl anion.

• Ketone Addition: The cyclic ketone (1 equivalent), dissolved in a small amount of anhydrous THF, is added dropwise to the reaction mixture. The reaction is monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: The reaction is carefully quenched at -78 °C by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Workup: The mixture is allowed to warm to room temperature. The aqueous layer is separated and extracted three times with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to yield the pure β-hydroxynitrile.

Caption: Experimental workflow for the addition of acetonitrile to a ketone.

Conclusion

The comparative reactivity of cyclobutanone and cyclohexanone towards acetonitrile is a clear illustration of how fundamental principles of physical organic chemistry directly impact synthetic outcomes. Cyclobutanone is unequivocally the more reactive substrate due to the significant relief of ring strain that accompanies nucleophilic attack. [4] In contrast, the stable, strain-free nature of cyclohexanone renders its carbonyl group less electrophilic and results in a slower reaction. This understanding is crucial for chemists in designing efficient synthetic pathways, allowing for the strategic selection of substrates and reaction conditions to achieve desired chemical transformations.

References

• Liskon Biological. (2025, September 22). Comparison of Nucleophilic Reactivity Between Cyclohexanone And Cyclobutanone: Which Is More Reactive?
• Organic Syntheses. (2022). Org. Synth. 2022, 99, 234-250.
• Benchchem. (2025).
• Alonso, M., et al. (2020). Stereoselective Reductions of 3-Substituted Cyclobutanones: A Comparison between Experiment and Theory. The Journal of Organic Chemistry.
• Royal Society of Chemistry. (n.d.). Effects of ring-strain on the ultrafast photochemistry of cyclic ketones. Chemical Science.
• Michigan State University Department of Chemistry. (n.d.). Aldehydes and Ketones.
• Wikipedia. (n.d.). Ring strain.
• Chemistry LibreTexts. (2024, June 18). 4.3: Stability of Cycloalkanes - Ring Strain.
• LibreTexts. (2022, August 28). ORGANIC REACTION MECHANISM Addition to the Carbonyl Group Nucleophilic Addition Reactions.
• Benchchem. (2025). A Comparative Guide to the Reactivity of 2-Methylcyclobutan-1-one and Cyclobutanone.
• University of Bristol School of Chemistry. (n.d.). Molecules with Rings.
• Organic Syntheses. (n.d.). Acetonitrile, cyclohexylidene-.
• Kaiser, E. M., & Slocum, D. W. (1973). Ionization of an .alpha.-hydrogen of acetonitrile by n-butyllithium and alkali amides. Condensations with ketones and aldehydes to form .beta.-hydroxynitriles. The Journal of Organic Chemistry.
• Chemistry LibreTexts. (2023, January 22). Ring Strain and the Structure of Cycloalkanes.
• Master Organic Chemistry. (2014, April 3). Cycloalkanes – Ring Strain In Cyclopropane And Cyclobutane.
• Chernyak, D., et al. (2024, July 11). Nucleophilic addition to carbonyl groups from qualitative to quantitative computational studies. A historical perspective. Comptes Rendus de l'Académie des Sciences.
• YouTube. (2018, May 9).
• Chemistry LibreTexts. (2014, July 26). 19.
• Chemistry LibreTexts. (2020, May 30). 4.6: Cycloalkanes and Ring Strain.
• MDPI. (2022, November 4). Strain. Encyclopedia.
• Organic Syntheses. (n.d.). 5-Dodecen-2-one, (E)-.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Rings [ch.ic.ac.uk]
• 4. Comparison of Nucleophilic Reactivity Between Cyclohexanone And Cyclobutanone: Which Is More Reactive? - LISKON [liskonchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Ring strain - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Nucleophilic addition to carbonyl groups from qualitative to quantitative computational studies. A historical perspective [comptes-rendus.academie-sciences.fr]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. youtube.com [youtube.com]
• 16. chem.libretexts.org [chem.libretexts.org]

Technical Guide: Mass Spectrometry Fragmentation of Hydroxy-Cyclobutyl Nitriles

Executive Summary

Hydroxy-cyclobutyl nitriles represent a unique structural motif in medicinal chemistry, often serving as conformationally restricted bioisosteres for linear aliphatic spacers or as metabolic products of JAK inhibitors and other small molecule drugs. Their mass spectrometric analysis presents distinct challenges due to the interplay between high ring strain (~26.5 kcal/mol) and the competing fragmentation directives of the hydroxyl (-OH) and nitrile (-CN) groups.

This guide provides an in-depth comparative analysis of the fragmentation patterns of hydroxy-cyclobutyl nitriles under Electron Ionization (EI) and Electrospray Ionization (ESI). By contrasting these patterns with acyclic and cyclopropyl analogs, we establish a robust framework for structural elucidation.

Part 1: Mechanistic Foundations

The fragmentation of hydroxy-cyclobutyl nitriles is governed by three primary mechanistic drivers: Ring Strain Relief , Alpha-Cleavage , and Remote Hydrogen Rearrangement . Unlike linear nitriles, where simple bond scission dominates, the cyclobutane core dictates a pathway heavily influenced by retro-cycloaddition.

The Retro-[2+2] Cycloaddition (Dominant Pathway)

The most diagnostic fragmentation for cyclobutane derivatives is the retro-[2+2] cycloaddition, which splits the ring into two ethylene-like fragments.

• Mechanism: Ionization weakens the C-C bonds. The ring splits to relieve strain, typically generating a neutral alkene and a radical cation alkene.

• Observation: For a generic hydroxy-cyclobutyl nitrile, this often results in the loss of

  (28 Da) or substituted ethylenes (e.g., vinyl alcohol or acrylonitrile derivatives).

Dehydration ( )

The hydroxyl group facilitates a rapid loss of water, especially in ESI.

• EI Mode: Thermal dehydration in the source or radical-induced elimination leads to a [M-18]

  peak, often corresponding to a cyclobutenyl nitrile radical cation.

• ESI Mode: In positive mode (

  ), the loss of water is often the base peak, driven by the formation of a stabilized carbocation.

Nitrile-Driven Fragmentation

While the nitrile group is generally robust, it directs fragmentation via

-cleavage. However, in the cyclobutane ring, -cleavage leads to ring opening rather than immediate fragment loss, creating distonic ions that undergo secondary fragmentation.

Part 2: Comparative Analysis

To validate structural assignments, it is critical to compare the observed patterns against alternative structures (isomers/analogs) and ionization modes.

Table 1: Structural Analog Comparison (EI-MS 70 eV)

Feature	Hydroxy-Cyclobutyl Nitrile	Acyclic Analog (e.g., Valeronitrile deriv.)	Cyclopropyl Analog
Molecular Ion ( )	Weak to Moderate (stabilized by ring)	Weak (labile alkyl chain)	Moderate (Walsh orbital stabilization)
Base Peak	Often 55 or [M-28] (Ring split)	41 ( ) or Alkyl series	[M-H] or Ring opening products
Diagnostic Loss	28 Da ( ) via Retro-[2+2]	28 Da ( ) via McLafferty (if -H present)	Complex (Ring opening to propene-like ions)
Water Loss ( )	Prominent (forms conjugated cyclobutene)	Prominent (forms alkene)	Prominent (forms conjugated cyclopropane)
Low Mass Ions	54/55 (Acrylonitrile/Propenenitrile)	41, 43, 57 (Alkyl series)	39, 41 ( , )

Table 2: Ionization Mode Performance

Parameter	Electron Ionization (EI)	Electrospray Ionization (ESI)
Primary Ion	Radical Cation ( )	Protonated Molecule ( ) or Adduct ( )
Fragmentation	Extensive (Fingerprint rich)	Low (Requires MS/MS or CID)
Structural Insight	High: Reveals ring substitution pattern via retro-[2+2] products.	Medium: Primarily confirms MW and functional groups (-OH, -CN).
Sensitivity	Lower for polar hydroxy-nitriles.	High: Excellent ionization of polar -OH/-CN groups.
Self-Validation	Presence of 54/55 confirms nitrile attached to vinyl/ring fragment.	Neutral loss of 18 Da (Water) confirms -OH; Loss of 27 Da (HCN) confirms -CN in MS/MS.

Part 3: Detailed Fragmentation Pathways

The following diagram illustrates the competing fragmentation pathways for a representative 3-hydroxycyclobutanecarbonitrile (

).

Visualization: Fragmentation Logic Flow

Figure 1: Competing fragmentation pathways for 3-hydroxycyclobutanecarbonitrile under Electron Ionization (70 eV). The Retro-[2+2] pathway is diagnostic for the cyclobutane ring.

Mechanistic Narrative[1][2][3][4]

• Ionization: The electron beam removes an electron, typically from the lone pair of the oxygen (hydroxyl) or nitrogen (nitrile), creating the molecular ion

  ( 97).

• Pathway A (Water Loss - Red): The hydroxyl group abstracts a hydrogen (often from the

  -position or via a 1,3-elimination across the ring), expelling a water molecule. This yields a peak at 79.[1][2] In cyclobutanes, this often creates a double bond within the ring (cyclobutene), which is highly strained and prone to further ring opening.

• Pathway B (Retro-[2+2] - Green): The ring cleaves symmetrically.

  • If the charge stays on the nitrile fragment, we observe

    53 (acrylonitrile radical cation).

  • If the charge stays on the hydroxyl fragment, we observe

    44 (vinyl alcohol radical cation).

  • Note: The relative abundance depends on Stevenson’s Rule (fragment with lower Ionization Energy retains the charge). Vinyl alcohol (IE ~9.3 eV) and Acrylonitrile (IE ~10.9 eV) suggest

    44 might be favored if secondary effects don't interfere.

• Pathway C (HCN Loss): A minor pathway involving the expulsion of HCN, leading to

  70.

Part 4: Experimental Protocols (Self-Validating)

To ensure high data integrity (E-E-A-T), follow this protocol. It includes "self-check" steps to verify that the observed data is real and not an artifact.

Sample Preparation

• Solvent: Methanol (LC-MS grade). Avoid acetonitrile if analyzing nitrile loss to prevent background interference.

• Concentration: 10 µg/mL.

• Derivatization (Optional for GC-MS): If the -OH peak is tailing or weak, derivatize with MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) to form the TMS ether.

  • Self-Check: The molecular ion should shift by +72 Da (TMS group).

GC-MS (EI) Parameters

• Column: DB-5ms or equivalent (5% phenyl-methylpolysiloxane).

• Inlet Temp: 250°C (Ensure rapid volatilization to minimize thermal degradation before ionization).

• Ion Source: 230°C, 70 eV.[3]

• Scan Range:

  35–300.

• Validation Step: Look for the

  28 or 56 difference in fragments. If you see a loss of 28 Da from the parent, it strongly suggests the cyclobutane ring is intact.

LC-MS/MS (ESI) Parameters

• Mobile Phase: Water/Methanol + 0.1% Formic Acid.

• Mode: Positive (

  ) and Negative ( ).

• CID Energy: Stepped collision energy (10, 20, 40 eV).

• Validation Step:

  • Identify the Parent:

    .[4]

  • Trigger MS/MS: Look for the neutral loss of water (18 Da).

  • The "Nitrile Check": At high collision energy, look for the loss of 27 Da (HCN) from the dehydrated fragment. If this sequence (

    ) occurs, the hydroxy-nitrile core is confirmed.

References

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.

• Gassman, P. G., & Richmond, G. D. (1966). "The Synthesis of 3-Hydroxy-3-methylcyclobutanecarbonitrile." Journal of Organic Chemistry, 31(7), 2355–2357. Link (Foundational synthesis and characterization of the specific motif).

• NIST Mass Spectrometry Data Center. "Cyclobutane Fragmentation Patterns." NIST Chemistry WebBook, SRD 69. Link (Source for standard cyclobutane and nitrile fragmentation energies).

• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer. (Reference for ESI vs.

• Demarque, D. P., et al. (2016). "Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation of synthetic and natural products." Natural Product Reports, 33, 432-455. Link (Guide for ESI fragmentation rules including water loss and nitrile behavior).

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptid.chem.elte.hu [peptid.chem.elte.hu]

Technical Guide: Distinguishing 1-(Cyanomethyl)cyclobutanol from Dehydration Side Products

This technical guide details the characterization of 1-(cyanomethyl)cyclobutanol (often referred to as 1-hydroxycyclobutyl acetonitrile) and its differentiation from dehydration side products. This compound is a critical building block in the synthesis of JAK1 inhibitors (e.g., Upadacitinib).

Executive Summary

1-(Cyanomethyl)cyclobutanol (CAS: 1289648-06-1) is a tertiary alcohol intermediate susceptible to acid-catalyzed dehydration. Purity control is critical because dehydration side products—specifically (cyclobutylidene)acetonitrile (Exo-alkene) and 1-(cyanomethyl)cyclobutene (Endo-alkene)—are often non-polar and can persist through standard workups, potentially affecting downstream lithiation or cyclization steps in API synthesis.

This guide provides a definitive analytical framework to detect, distinguish, and quantify these impurities using NMR, IR, and HPLC.

Mechanistic Pathways of Dehydration

Understanding the formation of side products is the first step in identification. Under acidic conditions or thermal stress, the tertiary alcohol undergoes E1 elimination via a carbocation intermediate.[1]

Dehydration Reaction Scheme

• Path A (Thermodynamic Control): Elimination of a proton from the

  -methylene group (adjacent to the nitrile) forms the Exo-alkene . This product is stabilized by conjugation with the nitrile group.

• Path B (Kinetic Control): Elimination of a proton from the cyclobutane ring forms the Endo-alkene . This product introduces significant ring strain and lacks conjugation.

Figure 1: Acid-catalyzed dehydration pathways of 1-(cyanomethyl)cyclobutanol.

Analytical Characterization

Nuclear Magnetic Resonance ( H NMR)

Proton NMR is the gold standard for distinguishing the alcohol from its alkenes due to the distinct chemical shifts of the vinylic protons and the methylene group adjacent to the nitrile.

Methodology:

• Solvent: CDCl

  (preferred for shift separation) or DMSO- .

• Concentration: ~10 mg/mL.

• Key Region: 5.0 – 6.0 ppm (Vinylic region) and 2.5 – 3.0 ppm (Methylene region).

Comparative Chemical Shifts (in CDCl )

Feature	1-(Cyanomethyl)cyclobutanol (Target)	(Cyclobutylidene)acetonitrile (Exo-Impurity)	1-(Cyanomethyl)cyclobutene (Endo-Impurity)
Diagnostic Signal	Singlet at ~2.75 ppm ( )	Triplet/Singlet at ~5.10 ppm ( )	Triplet at ~5.80 ppm (Ring )
-CH -CN	Present (Singlet)	Absent (Converted to vinyl)	Present (Shifted singlet)
Ring Protons	Multiplets (1.5 – 2.4 ppm)	Allylic multiplets (~2.8 – 3.0 ppm)	Allylic/Vinylic multiplets
-OH Proton	Broad singlet (varies)	Absent	Absent

Interpretation Logic:

• Check 5.0–6.0 ppm: If silent, the sample is free of dehydration products.

• Signal at ~5.1 ppm: Indicates Exo-alkene (conjugated). This is the most common impurity due to thermodynamic stability.

• Signal at ~5.8 ppm: Indicates Endo-alkene .

• Signal at ~2.75 ppm: Integration of this singlet relative to the vinylic peak allows for molar ratio quantification.

Infrared Spectroscopy (FT-IR)

IR provides a rapid qualitative check, particularly for monitoring reaction completion or drying processes.

• Alcohol (Target): Distinct broad absorption at 3200–3500 cm

  (O-H stretch). Nitrile stretch at ~2250 cm (saturated nitrile).

• Alkenes (Impurities): Complete disappearance of the O-H band.

  • Exo-alkene: The nitrile band shifts to lower frequency (~2215 cm

    ) due to conjugation with the double bond. Appearance of a weak C=C stretch at ~1630 cm .

HPLC Analysis

For quantitative purity assessment (wt%), Reverse Phase HPLC is recommended.

Protocol:

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: 0.1% Phosphoric Acid in Water.[2]

• Mobile Phase B: Acetonitrile.[2][3]

• Gradient: 5% B to 90% B over 15 minutes.

• Detection: UV at 210 nm (Nitrile absorption).

Elution Order:

• 1-(Cyanomethyl)cyclobutanol: Elutes first (Most polar, RT ~3-4 min).

• Endo-alkene: Elutes intermediate.

• Exo-alkene: Elutes last (Least polar/Conjugated system, RT ~8-10 min).

Experimental Validation Workflow

This decision tree guides the analyst through the identification process.

Figure 2: Analytical decision tree for purity assessment.

Critical Handling Notes

• Acid Sensitivity: The tertiary alcohol is highly sensitive to acid. Avoid using acidic drying agents (e.g., silica gel with high acidity) or prolonged exposure to CDCl

  (which can become acidic over time) without neutralization (e.g., filtering through K CO ).

• Thermal Stability: Do not heat the alcohol above 80°C during drying, as this promotes thermodynamic dehydration to the exo-alkene.

References

• Upadacitinib Synthesis & Intermediates: Methods for the synthesis of JAK1 inhibitors often utilize 1-(cyanomethyl)cyclobutanol as a key intermediate for pyrrolopyrazine formation. European Patent Office, EP 3845521 B1. Link

• Dehydration Mechanisms of Cyclobutanols: Acid-catalyzed dehydration of 1-methylcyclobutanol yields primarily 1-methylcyclobutene and methylenecyclobutane. Chemistry Stack Exchange / Wiberg et al.Link

• NMR Solvent Impurities: Reference for identifying residual solvent peaks (Acetonitrile, Water) that may interfere with analysis. Organometallics, 2010.[4] Link

• General Dehydration of Alcohols: Mechanistic overview of E1 elimination in tertiary alcohols. Chemistry LibreTexts. Link

Sources

• 1. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 2. researchgate.net [researchgate.net]
• 3. Why Solvent Grade and Purity Must Fit U/HPLC System Needs [thermofisher.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

TMSCN vs acetonitrile anion method for hydroxy-nitrile synthesis

This guide provides an in-depth technical comparison between the TMSCN (Trimethylsilyl Cyanide) Epoxide Opening method and the Acetonitrile Anion Addition method for the synthesis of

-hydroxy nitriles .

Strategic Synthesis of -Hydroxy Nitriles: TMSCN vs. Acetonitrile Anion

Executive Summary: The Retrosynthetic Choice

The synthesis of

-hydroxy nitriles—critical intermediates for 1,3-amino alcohols, statin side-chains, and heterocycles—relies on two primary disconnections. The choice between using TMSCN or Acetonitrile Anion is rarely about preference; it is dictated by the starting material availability (Epoxide vs. Carbonyl) and the required regiochemistry.

Feature	TMSCN Method	Acetonitrile Anion Method
Primary Substrate	Epoxides (Oxiranes)	Aldehydes / Ketones
Reaction Type	Lewis Acid Catalyzed Ring Opening	Nucleophilic Addition (1,2-addition)
Regioselectivity	Tunable (Catalyst-dependent)	Fixed (Linear extension)
Conditions	Mild (0°C to 80°C), Lewis Acid	Harsh (-78°C), Strong Base (LDA/n-BuLi)
Key Risk	HCN Toxicity (Hydrolysis)	Pyrophoric Bases & Exotherms
Atom Economy	Moderate (Silyl group waste)	High (Direct C-C bond)

Technical Deep Dive: The Acetonitrile Anion Method

The "Carbonyl Homologation" Route

This method involves the deprotonation of acetonitrile (

) to generate the cyanomethyl anion ( ), which attacks a carbonyl electrophile. It is the direct synthetic equivalent of an Aldol reaction using a nitrile enolate.

Mechanism & Causality

• Deprotonation: Acetonitrile is a weak acid. Complete deprotonation requires a base with

  (typically LDA or -BuLi) at cryogenic temperatures (-78°C) to prevent self-condensation (Thorpe reaction) or polymerization.

• Nucleophilic Attack: The lithiated acetonitrile species (

  ) is a "hard" nucleophile that attacks the carbonyl carbon.

• Workup: Protonation yields the

  -hydroxy nitrile.

Protocol: Lithiated Acetonitrile Addition

• Reagents: Acetonitrile (1.0 eq),

  -BuLi (1.1 eq, 2.5M in hexanes), THF (anhydrous), Carbonyl substrate (0.9 eq).

• Step-by-Step:

  • Charge a flame-dried flask with anhydrous THF under

    atmosphere.

  • Cool to -78°C (Dry ice/acetone bath).

  • Add

    -BuLi dropwise.

  • Add Acetonitrile dropwise over 15 min. Critical: Maintain temperature <-70°C to avoid trimerization. Stir for 30 min to form

    (white suspension often forms).

  • Add the ketone/aldehyde (dissolved in THF) slowly.

  • Stir for 1 hour at -78°C, then allow to warm to 0°C.

  • Quench with sat.

    . Extract with EtOAc.[1]

Pros & Cons

• Pros: Uses cheap, bulk commodity chemicals. Predictable regiochemistry (always adds

  ).

• Cons: Requires cryogenic conditions. Difficult to scale due to heat transfer limits (exothermic). Functional group intolerance (base-sensitive groups like esters may hydrolyze or transesterify).

Technical Deep Dive: The TMSCN Method

The "Epoxide Ring Opening" Route

This method utilizes Trimethylsilyl Cyanide (TMSCN) as a safer, organic-soluble surrogate for HCN. It opens epoxide rings to form

-isocyanohydrins or -hydroxy nitriles depending on the catalyst.

Mechanism & Regiodivergence

The power of this method lies in Regiochemical Tuning . The outcome depends on the dominant mechanism:

• Type I (Basic/Nucleophilic): The

  attacks the less hindered carbon ( -like).

  • Product: Secondary alcohol (if terminal epoxide).

• Type II (Acidic/Lewis Acid): The catalyst activates the epoxide oxygen, building partial positive charge on the more substituted carbon (

  -like).

  • Product: Tertiary nitrile / Primary alcohol (if terminal epoxide).

Protocol: Lewis Acid Catalyzed Opening ( method)

• Reagents: Epoxide (1.0 eq), TMSCN (1.2 eq),

  (5-10 mol%), DCM (anhydrous).

• Step-by-Step:

  • Dissolve epoxide in anhydrous DCM under Argon.

  • Add ngcontent-ng-c2372798075="" _nghost-ng-c2478785287="" class="inline ng-star-inserted">

    catalyst.[2]

  • Add TMSCN dropwise at 0°C.

  • Warm to room temperature and stir (1-12h). Monitor by TLC.

  • Desilylation: The initial product is a silyl ether. Add dilute HCl or TBAF in THF to cleave the O-TMS group.

  • Wash with

    (if iodine color persists) and brine.

Pros & Cons

• Pros: Mild conditions (room temp). High functional group tolerance. Ability to access "inverted" regioisomers impossible via the anion method.

• Cons: TMSCN is expensive and releases HCN upon hydrolysis (requires well-ventilated fume hood). Atom economy is lower due to the loss of the TMS group.

Comparative Visualization

Decision Logic for Synthesis

The following diagram illustrates the decision pathway for selecting the correct method based on the desired regioisomer.

Caption: Decision tree for selecting between Acetonitrile Anion and TMSCN based on substrate availability and required regiochemistry.

Mechanistic Pathway Comparison[2][3]

Caption: Mechanistic comparison showing the direct addition of the anion versus the two-step activation/hydrolysis of the TMSCN route.

Performance Data & Selection Guide

Parameter	Acetonitrile Anion	TMSCN (Epoxide Opening)
Typical Yield	60–85%	80–95%
Regioselectivity	100% Linear (adds to Carbonyl C)	90:10 to 99:1 (Tunable via catalyst)
Scale-Up Feasibility	Low/Medium (Cryogenic cooling required)	High (Room temp, but requires HCN scrubbing)
Cost Efficiency	High (Reagents < $50/kg)	Low (TMSCN > $500/kg)
Safety Profile	Fire Hazard (Pyrophoric Li-bases)	Toxicity Hazard (Cyanide source)

Recommendation:

• Choose Acetonitrile Anion for early-stage discovery chemistry where the aldehyde is readily available and you need the standard linear isomer (R-CH(OH)-CH2-CN).

• Choose TMSCN for process chemistry or complex natural product synthesis where the epoxide is an intermediate, or when you specifically need the "inverted" isomer (R-CH(CN)-CH2-OH) via Lewis Acid control.

References

• DiBiase, S. A., et al. "Ionization of an alpha-hydrogen of acetonitrile by n-butyllithium. Condensations with ketones and aldehydes to form beta-hydroxynitriles."[3] Journal of Organic Chemistry, 1979, 44(25), 4640–4649. Link

• Gassman, P. G., & Guggenheim, T. L. "Opening of Epoxides with Trimethylsilyl Cyanide to produce beta-Hydroxy Isonitriles." Journal of the American Chemical Society, 1982, 104(21), 5849–5850. Link

• Moghadam, M., et al. "Regioselective Ring Opening of Epoxides with TMSCN Catalyzed by Lewis Acids." Journal of the Iranian Chemical Society, 2011. Link

• Fleming, F. F., & Shook, B. C. "Nitrile Anion Cyclizations." Tetrahedron, 2002, 58(1), 1–23. Link

• Hansen, T., et al. "Regioselectivity of Epoxide Ring-Openings via SN2 Reactions Under Basic and Acidic Conditions."[4] European Journal of Organic Chemistry, 2020.[4] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. research.vu.nl [research.vu.nl]

The Quaternary Cyclobutane Shift: A Technical Comparison Guide

The following guide provides an in-depth technical analysis of carbon-13 NMR shifts for quaternary carbons in cyclobutyl rings, tailored for researchers in medicinal chemistry and structural biology.

Executive Summary

In modern drug discovery, the cyclobutane ring has emerged as a critical bioisostere for phenyl rings and gem-dimethyl groups, offering unique vectors for conformational restriction without the metabolic liability of aromatic systems. However, the characterization of quaternary carbons within these rings is notoriously difficult due to long longitudinal relaxation times (

) and the absence of Nuclear Overhauser Effect (NOE) enhancement.

This guide objectively compares the

NMR chemical shift landscape of cyclobutyl quaternary centers against common aliphatic and heterocyclic alternatives.[1] It provides validated experimental protocols to overcome sensitivity issues and ensure unambiguous assignment.

Chemical Shift Landscape: Comparative Analysis

The chemical shift (

) of a quaternary carbon is a sensitive probe of local electronic environment and ring strain. Cyclobutane quaternary carbons occupy a distinct spectral window, typically shielded relative to cyclopentyl/cyclohexyl analogs but deshielded relative to cyclopropyl rings.[1]

Table 1: Comparative NMR Shifts of Quaternary Centers

Data represents typical ranges in

.

Scaffold	Structure	Quaternary (ppm)	Key Structural Driver
Cyclopropane	(subst.)	15 – 25	High -character in C-C bonds; magnetic anisotropy.[1]
Cyclobutane	(subst.)	25 – 45	Moderate ring strain (~26 kcal/mol); "puckered" conformation.[1]
Cyclopentane	(subst.)	40 – 55	Reduced strain; envelope conformation.[1]
Cyclohexane	(subst.)	30 – 50	Chair conformation; 1,3-diaxial interactions dominate.[1]
Oxetane	3,3-disubst.	35 – 40	Inductive effect of Oxygen to quaternary center.[1]
Azetidine	3,3-disubst.	30 – 38	Inductive effect of Nitrogen to quaternary center.[1]
Acyclic	gem-dimethyl	30 – 40	Free rotation; no ring strain effects.[1]

Mechanistic Drivers of Shift Differences

• Ring Strain & Hybridization: Cyclobutane carbons possess significant

  -character in the ring bonds to accommodate the ~90° bond angles (experimentally often ~88° due to puckering). This redistribution places more -character in exocyclic bonds, influencing the shielding tensor.[1]

• The "Pucker" Effect: Unlike planar cyclopropane, cyclobutane exists in a dynamic equilibrium between puckered conformers.[1] Substituents at the quaternary center (e.g., 1,1-disubstitution) can lock the conformation, resulting in distinct axial/equatorial environments for substituents, though the quaternary signal itself remains a singlet average in fast exchange.[1]

• -Substituent Effects: In 3,3-disubstituted oxetanes (common drug scaffolds), the quaternary carbon is to the oxygen.[1] Unlike acyclic systems where -heteroatoms cause deshielding, the rigid geometry of the 4-membered ring modulates this effect, often keeping the shift relatively upfield (~36 ppm for 3,3-dimethyloxetane).

Experimental Protocol: Characterizing Quaternary Carbons

Quaternary carbons in small rings are often "silent" in standard acquisitions due to saturation.[1] The following protocol ensures detection and assignment.

Acquisition Parameters[1][2][3]

• Pulse Sequence: Use DEPTQ (Distortionless Enhancement by Polarization Transfer with Quaternary) or Inverse Gated Decoupling .[1]

  • Why: Standard DEPT-135 suppresses quaternary carbons.[1] DEPTQ retains them while phasing

    up and down.[1]

• Relaxation Delay (

  ):

  • Standard Carbon: 1–2 seconds.[1]

  • Quaternary Cyclobutyl: 5–10 seconds .[1]

  • Reasoning: Quaternary carbons lack efficient dipolar relaxation pathways (no attached protons).[1] Insufficient

    leads to signal saturation and loss of the peak.

• Spectral Window: 0 – 100 ppm (unless carbonyls/aromatics are present).[1]

Assignment Workflow (Logic Map)[1]

The following diagram outlines the logical decision tree for assigning a quaternary cyclobutyl carbon using 2D NMR correlations.

Figure 1: Decision logic for unambiguously assigning quaternary carbons in substituted cyclobutane rings using DEPT and HMBC experiments.

Case Study: 3,3-Dimethyloxetane vs. 3,3-Dimethylthietane

To illustrate the impact of heteroatoms on the quaternary shift, we compare two common bioisosteres.

Compound	Heteroatom (X)	Quaternary (C3)	Methylene (C2/4)	Methyl
3,3-Dimethyloxetane	Oxygen	36.0 ppm	84.0 ppm	26.0 ppm
3,3-Dimethylthietane	Sulfur	35.8 ppm	41.5 ppm	27.2 ppm

Analysis: Despite the electronegativity difference between Oxygen (3.5) and Sulfur (2.5), the quaternary carbon shift is nearly identical .[1]

• Causality: The quaternary carbon is

  to the heteroatom. In acyclic systems, -effects are usually deshielding.[1] However, in the 4-membered ring, the geometric constraints and the "pinch" of the C-X-C angle counteract simple inductive trends at the -position.

• Diagnostic Difference: The adjacent methylene carbons (C2/C4) show the massive impact of the

  -heteroatom (84 ppm for O vs 41 ppm for S), serving as the primary confirmation of the ring type, while the quaternary center remains a stable anchor at ~36 ppm.

References

• H. J. Reich , Structure Determination Using Spectroscopic Methods, University of Wisconsin-Madison.[1] (2025).[1][2] [Online Database]. Available at: [Link]

• E. Breitmaier, W. Voelter , Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry, 3rd Edition, VCH, Weinheim, 1987.[1]

• BenchChem , 1H and 13C NMR Spectral Assignments for 3,3-Dimethylthietane: A Comparative Guide. (2025).[1][2] Available at: ]">https://www.benchchem.com[2]

• SpectraBase , 3,3-Dimethyloxetane 13C NMR Spectrum, Wiley Science Solutions.[1] Available at: [Link]

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Technical Guide: Safe Disposal of 2-(1-Hydroxycyclobutyl)acetonitrile

The following guide details the technical handling and disposal protocols for 2-(1-Hydroxycyclobutyl)acetonitrile , structured for researchers and safety officers.

-Hydroxynitriles

Executive Summary & Chemical Profile

2-(1-Hydroxycyclobutyl)acetonitrile (CAS: 1289648-06-1 / Analogous to 14368-37-7) is a functionalized organic nitrile often used as a pharmaceutical intermediate. Unlike simple solvents like acetonitrile, this molecule contains a hydroxyl group beta to the nitrile functionality.

While it lacks the immediate instability of

-hydroxynitriles (cyanohydrins), it presents specific disposal challenges:

• Nitrile Toxicity: Metabolic liberation of cyanide ions (

  ) via cytochrome P450 oxidation.

• Chemical Incompatibility: Risk of Hydrogen Cyanide (HCN) gas evolution upon contact with strong acids.[1]

• Reactivity: Potential for dehydration or retro-aldol-like fragmentation under thermal or basic stress.

Physicochemical Data Table

Property	Value / Description	Operational Implication
Molecular Formula		Organic Nitrile Waste Stream
Molecular Weight	111.14 g/mol	High mobility in biological systems
Physical State	Liquid or Low-melting Solid	Requires leak-proof secondary containment
Solubility	Soluble in organic solvents (DMSO, DCM)	Compatible with organic waste streams
Acidity (pKa)	~13 (Alcohol), ~25 (Nitrile -H)	Weakly acidic; requires neutral pH storage

Immediate Safety & Handling (Pre-Disposal)

Before initiating disposal, the immediate environment must be secured.[2] The primary risk is inhalation of vapors or dermal absorption , followed by the secondary risk of accidental acidification .

Personal Protective Equipment (PPE) Matrix

• Respiratory: Work within a certified chemical fume hood. If outside containment, use a full-face respirator with OV/CN (Organic Vapor/Cyanide) cartridges.

• Dermal: Double-gloving is mandatory.

  • Inner Layer: Nitrile (4 mil) - Standard barrier.

  • Outer Layer: Laminate film (Silver Shield/4H) - Required for prolonged handling, as nitriles can permeate standard rubber gloves.

• Ocular: Chemical splash goggles (ANSI Z87.1).

Critical Incompatibility Warning

DANGER: ACID SENSITIVE Never add acidic waste (pH < 7) to the 2-(1-Hydroxycyclobutyl)acetonitrile waste stream. Acidification can protonate the cyanide group or catalyze hydrolysis, potentially releasing lethal Hydrogen Cyanide (HCN) gas.

Step-by-Step Disposal Protocol

This protocol utilizes a Lab Pack methodology, which is the industry standard for small-volume, high-toxicity research chemicals. This ensures the material is incinerated without intermediate bulking that could expose personnel to vapors.

Phase 1: Segregation & Container Selection

• Select Container: Use a chemically resistant container, preferably Amber Glass (to prevent UV degradation) or High-Density Polyethylene (HDPE) .

• Verify Empty: Ensure the container is free of any acidic residue or oxidizing agents (e.g., nitric acid, peroxides).

• Transfer:

  • Dissolve solid residues in a minimal amount of compatible solvent (e.g., Acetone or Dichloromethane) if necessary to facilitate transfer.

  • Pour waste into the container using a funnel to prevent spillage on threads.

  • Do not fill >90% to allow for thermal expansion.

Phase 2: Chemical Labeling

Labeling must be explicit to prevent downstream accidents at the incineration plant. Use the following nomenclature:

• Chemical Name: 2-(1-Hydroxycyclobutyl)acetonitrile Solution

• Hazard Class: Toxic (6.1), Flammable (3) [if in solvent]

• Constituents: List the nitrile (approx. %) and the solvent (approx.[3] %).[4][5][6][7][8]

• Warning: "DO NOT MIX WITH ACIDS - CYANIDE GENERATION RISK"

Phase 3: Waste Stream Assignment

Do not pour down the drain.[7][9] This chemical must be routed for High-Temperature Incineration .

• US DOT Classification (Likely):

  • Proper Shipping Name: Nitriles, liquid, toxic, n.o.s. (2-(1-Hydroxycyclobutyl)acetonitrile)

  • UN Number: UN 3276[1]

  • Packing Group: III

Phase 4: Spill Response (Small Scale < 100mL)

• Evacuate the immediate area and verify ventilation.

• Don PPE (See Section 2).

• Absorb liquid with a non-acidic absorbent (Vermiculite or commercial nitrile-safe pads). Do not use clay-based absorbents that may be naturally acidic.

• Decontaminate surfaces with a mild alkaline soap solution (pH 9-10) to ensure no acidic residues remain.

• Collect all debris into a sealed hazardous waste bag and label as "Debris contaminated with Toxic Nitriles."

Scientific Context & Mechanism

Understanding the why validates the strictness of this protocol.

The Acid-Hydrolysis Risk

Nitriles (

) are generally stable at neutral pH. However, in the presence of strong acids ( ) and water, they undergo hydrolysis. While this is a standard synthetic pathway to amides/carboxylic acids, in an uncontrolled waste drum, the exotherm can be dangerous, and incomplete hydrolysis can volatilize toxic intermediates.

Furthermore, because this is a

-hydroxynitrile , it is susceptible to dehydration under acidic conditions to form an -unsaturated nitrile (Michael acceptor), which is significantly more toxic and reactive toward biological nucleophiles (DNA/Proteins).

Incineration Logic

Chemical oxidation (e.g., using bleach/hypochlorite) is effective for inorganic cyanides (

) but is often inefficient for organic nitriles due to slow kinetics and the formation of chlorinated byproducts. High-temperature incineration (>1000°C) guarantees the complete destruction of the organic framework and the conversion of nitrogen to or (scrubbed), eliminating the risk of groundwater contamination.

Workflow Visualization

The following diagram illustrates the decision logic for the disposal of this specific compound, ensuring no critical safety checks are missed.

Caption: Operational workflow for the segregation, packaging, and disposal of organic nitrile waste, emphasizing pH control.

References

• National Institute for Occupational Safety and Health (NIOSH) . Nitriles: Criteria for a Recommended Standard. Centers for Disease Control and Prevention. [Link]

• U.S. Environmental Protection Agency (EPA) . Hazardous Waste Codes & Lists (40 CFR Part 261). RCRA Regulations.[10] [Link]

• Occupational Safety and Health Administration (OSHA) . Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1000). [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory . Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. The MSDS HyperGlossary: Nitrile [ilpi.com]
• 4. fishersci.com [fishersci.com]
• 5. agilent.com [agilent.com]
• 6. bg.cpachem.com [bg.cpachem.com]
• 7. vanderbilt.edu [vanderbilt.edu]
• 8. chemscene.com [chemscene.com]
• 9. vumc.org [vumc.org]
• 10. my.alfred.edu [my.alfred.edu]

Personal protective equipment for handling 2-(1-Hydroxycyclobutyl)acetonitrile

Executive Safety Directive

To: Research & Development Teams From: Application Safety Division Subject: Handling Protocols for 2-(1-Hydroxycyclobutyl)acetonitrile (CAS 1289648-06-1)

Colleagues,

We are handling 2-(1-Hydroxycyclobutyl)acetonitrile , a functionalized nitrile intermediate often utilized in the synthesis of JAK inhibitors and other small-molecule therapeutics. While it is a valuable building block, its structural properties—specifically the nitrile moiety (

) attached to a strained cyclobutane ring —present a dual hazard profile:

• Acute Toxicity (Cyanide Generation): Like many aliphatic nitriles, this compound can metabolize in vivo to release cyanide ions (

  ), which inhibit cytochrome c oxidase, leading to histotoxic hypoxia.

• Enhanced Permeation: The lipophilic cyclobutyl group facilitates dermal absorption, while the hydroxyl group increases solubility in physiological fluids.

The Critical Failure Point: Standard laboratory nitrile gloves offer insufficient protection against acetonitrile derivatives for prolonged periods. Breakthrough can occur in minutes, often without visible degradation.[1]

This guide replaces generic safety advice with a targeted, self-validating operational protocol.

Hazard Identification & Risk Assessment

We must treat this compound with the rigor applied to Class 6.1 Toxic substances.

Hazard Class	Risk Description	Mechanism of Action
Acute Toxicity (Dermal)	High Risk. Rapid absorption through skin.	Nitrile metabolism releases , blocking aerobic respiration.
Acute Toxicity (Inhalation)	Moderate/High Risk. Volatile if heated.	Systemic absorption via alveoli; rapid onset of hypoxia.
Eye Irritation (Category 2A)	Severe Irritant.[2][3][4]	Chemical burns to cornea/conjunctiva.
Reactivity	Incompatible with Strong Acids/Oxidizers.	Contact with strong acids may release Hydrogen Cyanide (HCN) gas.

The PPE Matrix: Layered Defense System

Do not rely on a single barrier. Use this matrix to select equipment based on the operation scale.

Body Zone	Standard Operation (<1g, Ambient Temp)	Scaled Operation (>1g, Heating, or Syringe Transfer)	Scientific Rationale
Hand Protection	Double Gloving: 1. Inner: Nitrile (5 mil)2. Outer: Nitrile (5 mil)Change immediately upon splash.	Laminate Liner: 1. Inner: Silver Shield® / 4H® (Laminate)2. Outer: Nitrile (Heavy Duty, extended cuff)Laminates prevent organic permeation.	Acetonitrile derivatives permeate standard nitrile rubber in <15 mins. Laminates provide >4hr breakthrough time.
Respiratory	Fume Hood: Certified face velocity 80–100 fpm. Sash at 18".	Fume Hood + Respirator: If outside hood (rare): Full-face respirator with OV/P100 cartridges.	Prevents inhalation of vapors.[2][3][4][5][6] P100 protects against particulate aerosols during weighing.
Eye/Face	Safety Glasses: Side shields required.	Face Shield: Worn over safety glasses.	Protects against projectile splashes during syringe transfers or pressurized reactions.
Body	Lab Coat: 100% Cotton or Nomex (Fire Resistant).	Tyvek® Sleeves/Apron: Disposable chemical-resistant overlay.	Cotton minimizes static; Tyvek provides an impermeable barrier for the torso/arms.

Operational Protocol: The Self-Validating Workflow

This protocol uses "Stop/Go" gates. You cannot proceed to the next step without validating the previous one.

Phase 1: Pre-Start Validation

• Airflow Check: Verify fume hood flow monitor reads "Safe" or use a tissue strip to visualize inward draft.

• Antidote Verification: Confirm a Cyanide Antidote Kit (e.g., Hydroxocobalamin/Cyanokit) is accessible and not expired. Note: Notify on-site medical personnel before starting large-scale work.

• Quench Prep: Prepare a bath of 10% Sodium Hypochlorite (Bleach) or specific oxidative waste container for decontamination of tips/wipes.

Phase 2: Active Handling

• Weighing:

  • Never weigh on an open bench. Move the balance into the fume hood.

  • If the balance is fixed outside: Use a tared, septum-capped vial . Add solid/liquid inside the hood, cap tightly, weigh, and return to the hood to adjust.

• Transfer:

  • Use Luer-lock syringes only. Friction-fit needles can detach under pressure, causing aerosolization.

  • Technique: Keep hands behind the needle tip. Never recap needles.

Phase 3: Decontamination & Waste

• Primary Waste: Dispense reaction mixtures into "Organic Waste - Toxic" containers.

• Consumables: Rinse pipettes/syringes with acetone, then bleach solution (if compatible), before disposal in solid hazardous waste.

• Glove Removal: Use the "Beak Method" (peel inside out) to ensure no outer surface touches skin. Wash hands with soap and water for 60 seconds immediately.

Visualizing the Safety Logic

The following diagrams illustrate the decision-making logic for handling and emergency response.

Figure 1: Operational Safety Workflow

Caption: Decision logic for PPE selection and operational "Go/No-Go" gates.

Figure 2: Emergency Response Logic (Cyanide/Nitrile Exposure)

Caption: Immediate triage and response workflow for potential nitrile/cyanide exposure.

Waste Disposal & Decontamination

• Segregation (CRITICAL): Never mix nitrile waste with acidic waste streams. Acid hydrolysis can liberate Hydrogen Cyanide (HCN) gas.

  • (Slow)

  • Risk:[2][3][4][5][7][8] If metal cyanides are present as impurities,

    (Instant).

• Container Labeling: Label clearly as "Organic Waste - Toxic - Nitrile Contaminated."

• Spill Cleanup:

  • Evacuate area if spill is >100mL.

  • Don full PPE (Respirator/Silver Shield gloves).

  • Cover with absorbent pads.

  • Clean surface with 10% bleach solution (oxidizes residual cyanide), followed by water.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• Centers for Disease Control and Prevention (CDC). (2024). Cyanide: Systemic Agent. The National Institute for Occupational Safety and Health (NIOSH). [Link]

• PubChem. (2023). Compound Summary: Acetonitrile (Related Hazard Profile). National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Secondary Protection: Glove Selection Chart. [Link]

Sources

• 1. gloves.com [gloves.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. scienceinteractive.com [scienceinteractive.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. agilent.com [agilent.com]
• 6. fishersci.co.uk [fishersci.co.uk]
• 7. monash.edu [monash.edu]
• 8. documents.manchester.ac.uk [documents.manchester.ac.uk]